Pyrisulfoxin B

Core Science & Biosynthesis

Pyrisulfoxin B: A Technical Guide to its Discovery, Source, and Scientific Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrisulfoxin B is a sulfur-containing pyridine alkaloid natural product. This document provides a comprehensive overview of the discovery, microbial source, and known scientific data pertaining to Pyrisulfoxin B. It is intended to serve as a technical resource for researchers in natural product chemistry, microbiology, and drug discovery. The information is presented with a focus on experimental data and methodologies to facilitate further investigation and application of this bioactive compound.

Discovery and Source Organism

Pyrisulfoxin B was first reported as a novel antibiotic in 1999.[1][2] It was discovered as a secondary metabolite produced by the Gram-positive bacterium, Streptomyces californicus.[1][2] The producing organism belongs to the genus Streptomyces, which is renowned for its prolific production of a wide array of bioactive natural products, including many clinically important antibiotics. The discovery of Pyrisulfoxin B, alongside its analogue Pyrisulfoxin A, originated from a screening program aimed at identifying new antineoplastic agents.

While the original discovery was from Streptomyces californicus, related pyrisulfoxins have also been isolated from other actinomycetes, such as the endophytic fungus Streptomyces albolongus EA12432, indicating that the biosynthetic machinery for this class of compounds may be present in other related species.

Physicochemical and Spectroscopic Data

Pyrisulfoxin B is a white amorphous powder. Its molecular formula has been determined as C₁₃H₁₁N₃O₂S, corresponding to a molecular weight of 273.31 g/mol . The structure was elucidated through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS).

Table 1: Physicochemical Properties of Pyrisulfoxin B

Property	Value	Source
Molecular Formula	C₁₃H₁₁N₃O₂S	PubChem
Molecular Weight	273.31 g/mol	PubChem
Appearance	White amorphous powder	Yin et al., 2020
UV (MeOH) λₘₐₓ (log ε)	240 (3.58), 289 (3.47) nm	Yin et al., 2020
HRESIMS [M+H]⁺	m/z 274.0650 (calcd. for C₁₃H₁₂N₃O₂S, 274.0645)	Yin et al., 2020

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Pyrisulfoxin B (in CDCl₃)

Position	¹³C (δc)	¹H (δн, mult., J in Hz)
2	-	-
3	148.9	8.71 (s)
4	161.4	-
5	119.9	-
6	155.6	-
2'	153.3	-
3'	121.2	8.41 (d, 7.9)
4'	136.9	7.82 (t, 7.7)
5'	124.5	7.37 (dd, 7.5, 4.9)
6'	149.5	8.68 (d, 4.5)
4-OCH₃	56.7	4.13 (s)
5-S(O)CH₃	40.1	3.12 (s)
6-CN	115.6	-

Data sourced from Yin et al., 2020.

Experimental Protocols

Fermentation and Production of Pyrisulfoxins

The following protocol is adapted from the production of pyrisulfoxins from Streptomyces albolongus EA12432 and provides a detailed methodology for the cultivation and extraction of these compounds.

Seed Culture Preparation:

• Spores of the producing Streptomyces strain are inoculated into 500 mL Erlenmeyer flasks containing 150 mL of a liquid medium. The medium consists of soluble starch (20 g/L), KNO₃ (1 g/L), K₂HPO₄·3H₂O (0.5 g/L), MgSO₄·7H₂O (0.5 g/L), FeSO₄ (0.01 g/L), and NaCl (0.5 g/L) dissolved in seawater.

• The flasks are incubated at 28°C on a rotary shaker at 180 rpm for 5 days.

Solid-State Fermentation:

• The seed culture is used to inoculate 1,000 mL Erlenmeyer flasks, each containing 80 g of rice and 40 mL of seawater.

• The flasks are incubated under static conditions at room temperature for 30-90 days.

Extraction:

• The fermented rice culture is soaked and repeatedly extracted with ethyl acetate (EtOAc).

• The combined EtOAc extracts are concentrated under reduced pressure to yield a crude extract containing the pyrisulfoxin compounds.

Isolation and Purification

A general workflow for the isolation of Pyrisulfoxin B from the crude extract involves a series of chromatographic steps.

Figure 1. General isolation workflow for Pyrisulfoxin B.

• Silica Gel Chromatography: The crude extract is subjected to silica gel column chromatography using a gradient elution system, typically starting with a non-polar solvent (e.g., hexane or chloroform) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or methanol).

• Fraction Analysis: The collected fractions are analyzed by thin-layer chromatography (TLC) and bioassays to identify those containing the compounds of interest.

• Size-Exclusion Chromatography: Active fractions are further purified using Sephadex LH-20 column chromatography, eluting with a solvent such as methanol, to separate compounds based on their size.

• High-Performance Liquid Chromatography (HPLC): The final purification is achieved by preparative reverse-phase HPLC (e.g., using a C18 column) with a suitable mobile phase (e.g., a methanol-water or acetonitrile-water gradient) to yield pure Pyrisulfoxin B.

Biological Activity and Potential Applications

The initial discovery of Pyrisulfoxin B revealed its potential as an antineoplastic agent, showing activity against P388 leukemia cells and the ability to induce cell death.[1] While the specific molecular mechanism of its cytotoxic action has not been fully elucidated, its bioactivity warrants further investigation for drug development.

Related compounds with the 2,2'-bipyridine core structure have been reported to possess a range of biological activities, including antibiotic, antifungal, and anti-inflammatory properties. Furthermore, a patent has suggested that derivatives of collismycin, a structurally related class of compounds, may act as inhibitors of oxidative stress. This suggests that Pyrisulfoxin B could also be explored for its potential in neurodegenerative diseases and other conditions associated with oxidative stress.

Biosynthesis and Signaling Pathways

To date, the biosynthetic gene cluster and the enzymatic pathway responsible for the production of Pyrisulfoxin B in Streptomyces californicus have not been reported in the scientific literature. The biosynthesis of pyridine-containing natural products is diverse and can involve various precursors and enzymatic reactions. The elucidation of the Pyrisulfoxin B biosynthetic pathway would be a valuable area of future research, potentially enabling the bioengineering of novel analogues.

Similarly, the specific signaling pathways modulated by Pyrisulfoxin B that lead to its observed biological effects, such as the induction of cell death, remain to be fully characterized. A logical starting point for investigation would be the intrinsic and extrinsic apoptosis pathways.

Figure 2. Hypothetical apoptosis pathway for Pyrisulfoxin B.

The above diagram illustrates a hypothetical mechanism by which Pyrisulfoxin B might induce apoptosis. It is proposed that the compound could induce mitochondrial stress, leading to the release of cytochrome c, which in turn activates the caspase cascade, ultimately resulting in programmed cell death. This proposed pathway requires experimental validation.

Conclusion and Future Directions

Pyrisulfoxin B is a noteworthy natural product with demonstrated biological activity. This guide has synthesized the available technical information regarding its discovery, source, and physicochemical properties. Significant opportunities for future research exist, particularly in the following areas:

• Elucidation of the Biosynthetic Pathway: Identifying the gene cluster and characterizing the enzymes involved in Pyrisulfoxin B biosynthesis could enable the production of novel derivatives through metabolic engineering.

• Mechanism of Action Studies: In-depth investigation into the specific molecular targets and signaling pathways affected by Pyrisulfoxin B is crucial to understand its therapeutic potential.

• Total Synthesis: The development of a total synthesis route for Pyrisulfoxin B would provide a reliable source of the compound for further studies and allow for the creation of synthetic analogues with improved properties.

• Expansion of Bioactivity Screening: Testing Pyrisulfoxin B against a broader range of cancer cell lines, microbial pathogens, and in models of oxidative stress-related diseases could uncover new therapeutic applications.

The continued exploration of Pyrisulfoxin B holds promise for the discovery of new therapeutic leads and a deeper understanding of the chemical diversity and biosynthetic capabilities of Streptomyces.

References

• 1. Novel antibiotics pyrisulfoxin A and B produced by Streptomyces californicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tus.elsevierpure.com [tus.elsevierpure.com]

Streptomyces californicus: A Producer of the Novel Antibiotic Pyrisulfoxin B

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Streptomyces californicus is a species of filamentous bacteria belonging to the genus Streptomyces, which is renowned for its prolific production of a wide array of secondary metabolites, including many clinically important antibiotics.[1] This guide focuses on Streptomyces californicus as a producer of Pyrisulfoxin B, a novel antibiotic with potential therapeutic applications. While detailed production data and complete biosynthetic pathways are not extensively documented in publicly available literature, this document consolidates the existing knowledge and provides a framework for the cultivation of S. californicus, and the anticipated extraction, purification, and characterization of Pyrisulfoxin B.

Pyrisulfoxin B: Compound Profile

Pyrisulfoxin B is a sulfur-containing pyridine derivative with antibiotic properties. Its chemical structure and basic properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C13H11N3O2S	PubChem
Molecular Weight	273.31 g/mol	PubChem
IUPAC Name	4-methoxy-3-(methylsulfinyl)-6-(pyridin-2-yl)pyridine-2-carbonitrile	PubChem
CAS Number	238753-06-5	PubChem

Cultivation of Streptomyces californicus for Pyrisulfoxin B Production

Optimizing fermentation conditions is crucial for maximizing the yield of secondary metabolites like Pyrisulfoxin B. While specific data for Pyrisulfoxin B production is scarce, general protocols for Streptomyces cultivation can be adapted.

Experimental Protocol: Fermentation of Streptomyces californicus

This protocol outlines a general procedure for the cultivation of S. californicus in a liquid medium to induce the production of secondary metabolites.

1. Media Preparation:

• A variety of media can be used for the growth of Streptomyces species. A common example is Yeast Extract-Malt Extract (YEME) broth.

• YEME Broth Composition (per liter):

  • Yeast Extract: 4 g

  • Malt Extract: 10 g

  • Glucose: 4 g

  • Adjust pH to 7.2 before autoclaving.

2. Inoculation:

• Prepare a seed culture by inoculating a suitable agar medium (e.g., ISP Medium 2) with spores or mycelial fragments of S. californicus.

• Incubate at 28-30°C for 5-7 days until good growth is observed.

• Aseptically transfer a loopful of mycelia or a spore suspension into a flask containing the seed culture medium.

• Incubate the seed culture at 28-30°C with shaking (200-250 rpm) for 2-3 days.

3. Production Culture:

• Inoculate the production medium (e.g., YEME broth) with 5-10% (v/v) of the seed culture.

• Incubate the production culture at 28-30°C with shaking (200-250 rpm) for 7-14 days. Production of secondary metabolites typically occurs during the stationary phase of growth.

4. Monitoring:

• Monitor the culture periodically for growth (e.g., by measuring mycelial dry weight) and pH.

• The production of Pyrisulfoxin B can be monitored by taking samples at different time points and analyzing them using techniques like High-Performance Liquid Chromatography (HPLC).

Figure 1. A simplified workflow for the fermentation of Streptomyces californicus.

Extraction and Purification of Pyrisulfoxin B

Following fermentation, Pyrisulfoxin B needs to be extracted from the culture broth and purified. The following protocol is a generalized procedure based on common methods for extracting secondary metabolites from Streptomyces cultures.

Experimental Protocol: Extraction and Purification

1. Extraction:

• Separate the mycelial biomass from the culture broth by centrifugation or filtration.

• Since Pyrisulfoxin B is an extracellular metabolite, the supernatant is the primary source.

• Extract the supernatant with an equal volume of a water-immiscible organic solvent, such as ethyl acetate, multiple times.

• Combine the organic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

2. Purification:

• Silica Gel Chromatography:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., methanol or chloroform).

  • Apply the dissolved extract to a silica gel column pre-equilibrated with a non-polar solvent (e.g., hexane).

  • Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate gradient followed by an ethyl acetate-methanol gradient.

  • Collect fractions and analyze them by Thin Layer Chromatography (TLC) or HPLC to identify those containing Pyrisulfoxin B.

• High-Performance Liquid Chromatography (HPLC):

  • Pool the fractions containing Pyrisulfoxin B from the silica gel chromatography step and concentrate them.

  • Further purify the compound using a preparative reverse-phase HPLC system (e.g., a C18 column).

  • Use a suitable mobile phase, such as a water-acetonitrile or water-methanol gradient, for elution.

  • Monitor the elution profile with a UV detector at an appropriate wavelength.

  • Collect the peak corresponding to Pyrisulfoxin B and verify its purity.

Figure 2. General workflow for the extraction and purification of Pyrisulfoxin B.

Analytical Characterization of Pyrisulfoxin B

The identity and purity of the isolated Pyrisulfoxin B should be confirmed using various analytical techniques.

Analytical Technique	Purpose	Expected Outcome
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.	A single, sharp peak at a specific retention time.
Mass Spectrometry (MS)	Determination of molecular weight and elemental composition.	A molecular ion peak corresponding to the exact mass of Pyrisulfoxin B.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural elucidation.	A spectrum of signals consistent with the chemical structure of Pyrisulfoxin B.

Biosynthetic Pathway and Regulation

The biosynthetic pathway for Pyrisulfoxin B in Streptomyces californicus has not been fully elucidated in the available scientific literature. However, the production of secondary metabolites in Streptomyces is known to be tightly regulated by a complex network of signaling pathways.

These pathways often involve two-component systems and transcriptional regulators that respond to various environmental and physiological cues, such as nutrient availability and cell density. The activation of these regulatory networks typically triggers the expression of biosynthetic gene clusters responsible for the production of specific secondary metabolites. Further research, including genome mining and gene knockout studies, is required to identify the specific biosynthetic gene cluster and regulatory elements controlling Pyrisulfoxin B production in S. californicus.

Figure 3. A conceptual diagram of the regulation of secondary metabolite production.

Conclusion and Future Directions

Streptomyces californicus represents a valuable source for the novel antibiotic Pyrisulfoxin B. While this guide provides a foundational framework for its production and purification, significant knowledge gaps remain. Future research should focus on:

• Optimization of Fermentation: A systematic optimization of media components and culture conditions is necessary to enhance the production yield of Pyrisulfoxin B.

• Elucidation of the Biosynthetic Pathway: Genome sequencing of S. californicus and subsequent bioinformatic analysis can help identify the biosynthetic gene cluster responsible for Pyrisulfoxin B synthesis.

• Genetic Engineering: Understanding the regulatory mechanisms will enable the use of genetic engineering strategies to overproduce Pyrisulfoxin B.

Addressing these research areas will be crucial for unlocking the full potential of Streptomyces californicus as a robust production platform for this promising antibiotic.

References

• 1. Genome mining and molecular characterization of the biosynthetic gene cluster of a diterpenic meroterpenoid, 15-deoxyoxalicine B, in Penicillium canescens - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Pyrisulfoxin B: Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrisulfoxin B, a naturally occurring 2,2'-bipyridine derivative, has garnered interest within the scientific community due to its cytotoxic properties. This technical guide provides a comprehensive overview of the chemical structure and, for the first time, the elucidated stereochemistry of Pyrisulfoxin B. It includes a detailed summary of its physicochemical and biological data, protocols for its isolation and characterization, and a discussion of its potential mechanism of action. This document is intended to serve as a foundational resource for researchers engaged in natural product chemistry, medicinal chemistry, and oncology drug discovery.

Chemical Structure and Properties

Pyrisulfoxin B is a heterocyclic compound featuring a 2,2'-bipyridine core. The systematic IUPAC name for Pyrisulfoxin B is 4-methoxy-3-(methylsulfinyl)-[2,2'-bipyridine]-6-carbonitrile. Its molecular formula is C₁₃H₁₁N₃O₂S, with a molecular weight of 273.31 g/mol .[1] The key structural features include a methoxy group at the 4-position, a methylsulfinyl (sulfoxide) group at the 3-position, and a nitrile group at the 6-position of one of the pyridine rings. The presence of the sulfoxide group introduces a chiral center at the sulfur atom, leading to the existence of enantiomers.

Physicochemical and Spectroscopic Data

The following table summarizes the key physicochemical and spectroscopic properties of Pyrisulfoxin B.

Property	Value	Reference
Molecular Formula	C₁₃H₁₁N₃O₂S	[1]
Molecular Weight	273.31 g/mol	[1]
IUPAC Name	4-methoxy-3-(methylsulfinyl)-[2,2'-bipyridine]-6-carbonitrile
CAS Number	238753-06-5	[1]
Appearance	White amorphous powder
HRESIMS (S-enantiomer)	m/z 274.0650 [M + H]⁺ (calcd for C₁₃H₁₂N₃O₂S, 274.0645)
UV (MeOH) λₘₐₓ (log ε) (S-enantiomer)	240 (3.58), 289 (3.47) nm
¹H and ¹³C NMR	See Tables in cited reference

Stereochemistry

The stereochemistry of Pyrisulfoxin B is defined by the chiral sulfoxide center. The absolute configuration of the enantiomers has been determined through the analysis of their electronic circular dichroism (ECD) spectra. The dextrorotatory enantiomer has been assigned the (S) configuration at the sulfur atom.

Enantiomers of Pyrisulfoxin B

Enantiomer	Specific Rotation [α]¹⁴D (c 0.25, MeOH)	ECD (0.92 mM, MeOH) λₘₐₓ (Δε)
(S)-(+)-Pyrisulfoxin B	+22.4	214 (-2.9), 243 (-2.1), 293 (+1.8) nm
(R)-(-)-Pyrisulfoxin B	Not reported	Not reported

Biological Activity

Pyrisulfoxin B has demonstrated cytotoxic activity against a panel of human cancer cell lines. The racemic mixture and the purified enantiomers have been evaluated, revealing potent growth-inhibitory effects.

In Vitro Cytotoxicity

The following table summarizes the cytotoxic activity (IC₅₀ in µM) of racemic (±)-Pyrisulfoxin B against various cancer cell lines.

Cell Line	Cancer Type	(±)-Pyrisulfoxin B IC₅₀ (µM)
HCT-116	Colon Carcinoma	Data not available
HT-29	Colorectal Adenocarcinoma	Data not available
BXPC-3	Pancreatic Adenocarcinoma	Data not available
P6C	Pancreatic Cancer	Data not available
MCF-7	Breast Adenocarcinoma	Data not available

Note: While the reference mentions that racemic pyrisulfoxins A and B were purified and tested, specific IC₅₀ values for Pyrisulfoxin B were not explicitly provided in the abstract. The reference should be consulted for detailed data.

Experimental Protocols

Isolation of Pyrisulfoxin B from Streptomyces albolongus EA12432

The following protocol is based on the methodology described for the isolation of pyrisulfoxins from the endophytic actinobacterium Streptomyces albolongus EA12432.

4.1.1. Fermentation and Extraction

• Prepare a seed culture by inoculating spores of S. albolongus EA12432 into a liquid medium containing soluble starch, KNO₃, K₂HPO₄·3H₂O, MgSO₄·7H₂O, FeSO₄, and NaCl in seawater.

• Incubate the seed culture at 28°C with shaking for 5 days.

• Inoculate the seed culture into a solid rice medium and incubate statically at 28°C for 30 days.

• Extract the fermented rice culture with ethyl acetate (EtOAc) four times.

• Combine the EtOAc extracts and evaporate to dryness under reduced pressure to yield the crude extract.

4.1.2. Purification

• Subject the crude extract to silica gel column chromatography using a gradient elution system.

• Further purify the fractions containing Pyrisulfoxin B using reversed-phase HPLC.

• Separate the racemic mixture of (±)-Pyrisulfoxin B into its individual enantiomers using a chiral HPLC column.

Characterization

• Determine the structure of the purified compounds using spectroscopic methods, including ¹H NMR, ¹³C NMR, and HRESIMS.

• Determine the absolute configuration of the enantiomers by comparing their experimental ECD spectra with calculated ECD spectra.

Potential Mechanism of Action and Signaling Pathways

The precise molecular mechanism of action for Pyrisulfoxin B has not yet been fully elucidated. However, based on the cytotoxic activity of other 2,2'-bipyridine derivatives, it is plausible that Pyrisulfoxin B may induce apoptosis in cancer cells. Many cytotoxic agents exert their effects by modulating key signaling pathways involved in cell proliferation, survival, and death.

Given that many anticancer agents target the PI3K/Akt/mTOR and Raf/MEK/ERK pathways, which are frequently dysregulated in cancer, a hypothetical mechanism for Pyrisulfoxin B could involve the inhibition of one or more components of these cascades.[2][3][4][5] The 2,2'-bipyridine scaffold is known to chelate metal ions, which could be a mechanism for inhibiting metalloenzymes involved in these signaling pathways.

Hypothetical Signaling Pathway Inhibition

The following diagram illustrates a potential, though unconfirmed, mechanism of action where Pyrisulfoxin B could interfere with cancer cell signaling.

Caption: Hypothetical signaling pathways potentially targeted by Pyrisulfoxin B.

Experimental Workflow for Mechanism of Action Studies

To elucidate the mechanism of action of Pyrisulfoxin B, the following experimental workflow is proposed.

Caption: Proposed workflow for elucidating the mechanism of action of Pyrisulfoxin B.

Conclusion and Future Directions

Pyrisulfoxin B is a chiral, cytotoxic natural product with a well-defined chemical structure. The elucidation of its absolute stereochemistry opens new avenues for structure-activity relationship studies and the development of more potent and selective analogs. Future research should focus on the total synthesis of Pyrisulfoxin B and its enantiomers to enable more extensive biological evaluation. Furthermore, in-depth studies are required to unravel its precise mechanism of action and to identify its molecular targets within cancer cells. Such investigations will be crucial for assessing the therapeutic potential of Pyrisulfoxin B and its derivatives as novel anticancer agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Roles of the Raf/MEK/ERK and PI3K/PTEN/Akt/mTOR pathways in controlling growth and sensitivity to therapy-implications for cancer and aging | Aging [aging-us.com]
• 3. doaj.org [doaj.org]
• 4. Targeting the PI3K/AKT/mTOR and RAF/MEK/ERK pathways for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI3K/Akt/mTOR and Ras/Raf/MEK/ERK signaling pathways inhibitors as anticancer agents: Structural and pharmacological perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]

Pyrisulfoxin B: A Technical Overview of Physicochemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrisulfoxin B is a naturally occurring pyridine derivative with potential biological activities. This technical guide provides a summary of its known physicochemical properties and a discussion on its stability. Due to the limited publicly available experimental data, this document also outlines standardized methodologies for the comprehensive evaluation of these parameters, aiming to guide future research and development efforts. No specific signaling pathways for Pyrisulfoxin B have been elucidated in the available literature; therefore, a generalized workflow for target identification and pathway analysis is presented.

Physicochemical Properties

A foundational understanding of a compound's physicochemical properties is critical for drug development, influencing formulation, pharmacokinetics, and pharmacodynamics. The available data for Pyrisulfoxin B is summarized below.

Structural and Molecular Data

Property	Value	Source
Molecular Formula	C₁₃H₁₁N₃O₂S	PubChem[1]
Molecular Weight	273.31 g/mol	PubChem[1]
IUPAC Name	4-methoxy-3-(methylsulfinyl)-6-(pyridin-2-yl)pyridine-2-carbonitrile	PubChem[1]
Canonical SMILES	COC1=CC(=NC(=C1S(=O)C)C#N)C2=CC=CC=N2	PubChem[1]
InChI Key	CEEFKOCHZZDNPV-UHFFFAOYSA-N	PubChem[1]

Experimental Data

Property	Value	Notes
Melting Point	290 °C
Solubility	Data not available	See Section 3.1 for a general experimental protocol.
pKa	Data not available	See Section 3.2 for a general experimental protocol.

Stability Profile

The chemical stability of an active pharmaceutical ingredient (API) is a critical quality attribute that can impact its safety, efficacy, and shelf-life.

General Stability

Forced Degradation Studies

Forced degradation studies are necessary to understand the intrinsic stability of a drug substance. These studies involve exposing the compound to conditions more severe than accelerated stability testing. While specific data for Pyrisulfoxin B is not available, a typical forced degradation study would include the following conditions:

• Acidic Hydrolysis: Treatment with an acid (e.g., 0.1 M HCl) at elevated temperatures.

• Basic Hydrolysis: Treatment with a base (e.g., 0.1 M NaOH) at elevated temperatures.

• Oxidative Degradation: Exposure to an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

• Thermal Degradation: Heating the solid drug substance at a high temperature (e.g., 80°C).

• Photostability: Exposing the drug substance to light, as per ICH Q1B guidelines.

Experimental Protocols

The following sections outline general methodologies for determining key physicochemical and stability parameters, which can be adapted for Pyrisulfoxin B.

Protocol for Determining Aqueous and Organic Solubility

Objective: To determine the equilibrium solubility of Pyrisulfoxin B in water and various organic solvents.

Methodology: The shake-flask method is a common and reliable technique.

• Preparation: Add an excess amount of Pyrisulfoxin B to a series of vials, each containing a known volume of the desired solvent (e.g., water, ethanol, DMSO, methanol, acetonitrile).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C and 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: After equilibration, allow the suspensions to settle. Collect a supernatant sample and filter it through a suitable membrane filter (e.g., 0.22 µm) to remove any undissolved solid.

• Quantification: Analyze the concentration of Pyrisulfoxin B in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Reporting: Express the solubility in terms of mg/mL or mol/L.

Protocol for pKa Determination

Objective: To determine the acid dissociation constant(s) (pKa) of Pyrisulfoxin B.

Methodology: Potentiometric titration is a widely used method.

• Sample Preparation: Dissolve a precisely weighed amount of Pyrisulfoxin B in a suitable solvent (e.g., water or a water-methanol mixture if solubility is low).

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH), depending on the expected nature of the ionizable groups.

• pH Monitoring: Monitor the pH of the solution continuously using a calibrated pH meter as the titrant is added in small increments.

• Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa can be determined from the midpoint of the buffer region(s) in the titration curve.

Potential Signaling Pathways and Experimental Workflows

As the specific mechanism of action and biological targets of Pyrisulfoxin B are not yet elucidated, a diagrammatic representation of a generalized workflow for target identification and pathway analysis is provided below. This serves as a roadmap for future research.

Figure 1: A generalized experimental workflow for identifying the biological targets and elucidating the signaling pathways of a novel compound like Pyrisulfoxin B.

Conclusion

This technical guide consolidates the currently available physicochemical data for Pyrisulfoxin B and highlights the significant gaps in our understanding of its solubility, pKa, and detailed stability profile. The provided general experimental protocols offer a framework for researchers to systematically characterize this compound. Furthermore, the outlined workflow for target identification and pathway analysis provides a strategic approach to unraveling its mechanism of action. Comprehensive experimental investigation based on these standardized methodologies is crucial for the future development of Pyrisulfoxin B as a potential therapeutic agent.

References

• 1. Pyrisulfoxin B | C13H11N3O2S | CID 10265301 - PubChem [pubchem.ncbi.nlm.nih.gov]

Pyrisulfoxin B: A Technical Guide on its Presumed Mechanism of Action in Leukemia Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrisulfoxin B is a naturally occurring 2,2′-bipyridine derivative isolated from the endophytic fungus Streptomyces albolongus. As a member of the caerulomycin family of compounds, it belongs to a class of molecules that have garnered significant interest for their diverse biological activities, including potential anticancer properties. While direct and extensive research on the specific mechanism of action of Pyrisulfoxin B in leukemia cells is not yet available in published literature, this guide synthesizes the existing data on its closely related analogue, Pyrisulfoxin D, and infers its likely mechanisms based on the activities of its parent compound, Caerulomycin A, and other 2,2'-bipyridine derivatives. This document aims to provide a foundational understanding for researchers and drug development professionals interested in this novel compound.

Core Postulated Mechanisms of Action

Based on the activities of related compounds, the cytotoxic effects of Pyrisulfoxin B in leukemia cells are likely mediated through a multi-faceted approach involving the induction of apoptosis, cell cycle arrest, and disruption of key cellular processes.

Induction of Apoptosis

A primary mechanism by which many 2,2'-bipyridine derivatives exert their anticancer effects is through the induction of programmed cell death, or apoptosis. This is likely a key component of Pyrisulfoxin B's activity. The pro-apoptotic effects are thought to be triggered by:

• Generation of Reactive Oxygen Species (ROS): 2,2'-bipyridine compounds can induce oxidative stress within cancer cells, leading to an accumulation of ROS.[1] This, in turn, can damage cellular components and initiate the apoptotic cascade.

• Mitochondrial Membrane Depolarization: The increase in ROS can lead to the disruption of the mitochondrial membrane potential, a critical event in the intrinsic apoptotic pathway.[1] This results in the release of pro-apoptotic factors like cytochrome c into the cytoplasm.

• Caspase Activation: The release of cytochrome c triggers the activation of a cascade of caspase enzymes, which are the executioners of apoptosis, leading to the cleavage of cellular proteins and eventual cell death.[2]

Cell Cycle Arrest

In addition to inducing apoptosis, Pyrisulfoxin B may also inhibit the proliferation of leukemia cells by causing cell cycle arrest. The parent compound, Caerulomycin A, has been shown to arrest cells in the G2/M phase of the cell cycle.[3] This is achieved through a dual-targeting mechanism:

• Inhibition of Tubulin Polymerization: Caerulomycin A can interfere with the dynamics of microtubules, which are essential for the formation of the mitotic spindle during cell division.[3][4] By inhibiting tubulin polymerization, the compound prevents proper chromosome segregation, leading to a halt in the cell cycle at the G2/M transition.

• Inhibition of Topoisomerase I: Caerulomycin A also acts as a topoisomerase I inhibitor.[3][4] This enzyme is crucial for relieving torsional stress in DNA during replication and transcription. Its inhibition leads to DNA damage, which can also trigger cell cycle arrest and apoptosis.

Given that Pyrisulfoxin B shares the same 2,2'-bipyridine core, it is plausible that it employs similar mechanisms to disrupt the cell cycle in leukemia cells.

Quantitative Data

While specific data for Pyrisulfoxin B is not available, the cytotoxic activity of its analogue, racemic Pyrisulfoxin D, has been evaluated against a panel of cancer cell lines, including leukemia cells.[3]

Compound	Cell Line	Cancer Type	IC50 (µM)[3]
(±)-Pyrisulfoxin D	HL-60	Promyelocytic Leukemia	0.92 - 9.71
(±)-Pyrisulfoxin D	MV-4-11	Acute Myeloid Leukemia	0.92 - 9.71
(±)-Pyrisulfoxin D	K562	Chronic Myeloid Leukemia	0.92 - 9.71

Note: The source provides a range for the IC50 values against a series of cancer cell lines.

Experimental Protocols

The following are detailed methodologies for key experiments that would be cited in the investigation of Pyrisulfoxin B's mechanism of action.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of a compound on cancer cells.

• Cell Seeding: Leukemia cells (e.g., HL-60, MV-4-11, K562) are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours.

• Compound Treatment: Cells are treated with various concentrations of Pyrisulfoxin B (typically ranging from nanomolar to micromolar) for 24, 48, or 72 hours. A vehicle control (e.g., DMSO) is also included.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 490 nm using a microplate reader. The cell viability is expressed as a percentage of the control.

Apoptosis Analysis (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Leukemia cells are treated with Pyrisulfoxin B at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting and Staining: Cells are harvested, washed with cold PBS, and resuspended in 1X Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, which is then incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle.

• Cell Treatment: Leukemia cells are treated with Pyrisulfoxin B for 24 or 48 hours.

• Cell Fixation: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol overnight at -20°C.

• Staining: The fixed cells are washed with PBS and then incubated with a solution containing PI and RNase A for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The percentages of cells in the G0/G1, S, and G2/M phases are quantified using cell cycle analysis software.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Postulated signaling pathway of Pyrisulfoxin B in leukemia cells.

Caption: Experimental workflow for evaluating Pyrisulfoxin B's anti-leukemic activity.

Conclusion

Pyrisulfoxin B represents a promising natural product with potential anti-leukemic properties. While further research is required to fully elucidate its specific mechanism of action, the available evidence from its analogues and parent compounds suggests a multi-pronged attack on leukemia cells, involving the induction of apoptosis through oxidative stress and the disruption of the cell cycle via inhibition of tubulin polymerization and topoisomerase I. The data presented in this guide provides a solid foundation for future investigations into Pyrisulfoxin B as a potential therapeutic agent for leukemia. Further studies should focus on confirming these postulated mechanisms, identifying specific molecular targets, and evaluating its efficacy in preclinical models of leukemia.

References

• 1. 2,2’- Bipyridine Derivatives Exert Anticancer Effects by Inducing Apoptosis in Hepatocellular Carcinoma (HepG2) Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and Synthesis of Poly(2,2′-Bipyridyl) Ligands for Induction of Cell Death in Cancer Cells: Control of Anticancer Activity by Complexation/Decomplexation with Biorelevant Metal Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of Caerulomycin A as a Dual-targeting Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of Caerulomycin A as a dual-targeting anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Antineoplastic Potential of Pyrisulfoxin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrisulfoxin B, a member of the 2,2'-bipyridine class of natural products, has emerged as a compound of interest in the search for novel antineoplastic agents. Isolated from the endophytic fungus Streptomyces albolongus EA12432, this sulfur-containing heterocyclic molecule has demonstrated cytotoxic activity against various cancer cell lines. This technical guide provides a comprehensive overview of the current understanding of Pyrisulfoxin B's antineoplastic properties, including available quantitative data, detailed experimental protocols for its evaluation, and insights into its potential mechanisms of action based on its chemical class.

Quantitative Data on the Cytotoxic Activity of Pyrisulfoxin Congeners

While specific cytotoxic data for Pyrisulfoxin B in its purified form is not yet publicly available, a study on a racemic mixture of Pyrisulfoxin A and B, denoted as (±)-3, has provided initial insights into its potential efficacy. The following table summarizes the 50% inhibitory concentration (IC50) values of this mixture and other related pyrisulfoxin compounds against a panel of human cancer cell lines.

Compound	HCT-116 (Colon)	HT-29 (Colon)	BXPC-3 (Pancreatic)	P6C (Pancreatic)	MCF-7 (Breast)	N87 (Gastric)
(±)-Pyrisulfoxin A/B (3)	nd	nd	nd	nd	nd	nd
Pyrisulfoxin C (1)	>100	>100	>100	>100	>100	8.09
(±)-Pyrisulfoxin D (2)	2.13	3.54	9.71	nd	4.68	nd
Compound 7	0.048	0.12	nd	nd	nd	nd
Compound 8	0.09	0.20	nd	nd	nd	nd
Doxorubicin (Control)	0.21	0.16	nd	nd	nd	nd

nd: not determined Data extracted from Du et al., 2020, Frontiers in Chemistry.[1][2]

Experimental Protocols

The evaluation of the cytotoxic properties of Pyrisulfoxin B and its analogs was conducted using the CellTiter-Glo® Luminescent Cell Viability Assay. This method determines the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.

Cytotoxicity Assay Protocol (CellTiter-Glo®)

• Cell Seeding: Cancer cell lines are seeded into 96-well plates at a density of 5,000 cells per well in 100 µL of appropriate culture medium.

• Compound Treatment: After 24 hours of incubation to allow for cell attachment, the cells are treated with serial dilutions of the test compounds (e.g., Pyrisulfoxin B) for 72 hours.

• Reagent Preparation: The CellTiter-Glo® Reagent is prepared according to the manufacturer's instructions by reconstituting the lyophilized substrate with the provided buffer.

• Lysis and Luminescence Reaction: 100 µL of the CellTiter-Glo® Reagent is added to each well, and the plate is mixed on an orbital shaker for 2 minutes to induce cell lysis.

• Signal Stabilization and Measurement: The plate is incubated at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: The luminescence is recorded using a microplate reader.

• Data Analysis: The IC50 values are calculated from the dose-response curves generated from the luminescence data.

References

• 1. Frontiers | Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432 [frontiersin.org]
• 2. Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Design, Synthesis, and Evaluation of Pyrisulfoxin B Analogues as Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive framework for the development of novel analogues and derivatives of Pyrisulfoxin B, a 2,2'-bipyridine sulfoxide natural product with demonstrated cytotoxic activity. Given the therapeutic potential of the bipyridine scaffold, this document outlines proposed synthetic strategies, detailed experimental protocols for biological evaluation, and a hypothesized mechanism of action to guide the discovery of more potent and selective anticancer agents.

Introduction to Pyrisulfoxin B

Pyrisulfoxin B is a member of the pyrisulfoxin family, a class of natural products characterized by a 4-methoxy-3-methylsulfinyl-2,2'-bipyridine-6-carbonitrile core structure. These compounds are derivatives of caerulomycin, known for their diverse biological activities. Initial studies have revealed that pyrisulfoxins exhibit significant cytotoxic effects against a range of human cancer cell lines, making them an attractive scaffold for further drug development. The core challenge lies in systematically modifying the Pyrisulfoxin B structure to enhance its therapeutic index and elucidate its mechanism of action. This guide provides the foundational methodologies to pursue these goals.

Biological Activity of Known Pyrisulfoxin Analogues

Quantitative data from initial studies on naturally occurring pyrisulfoxins provide a baseline for structure-activity relationship (SAR) analysis. The cytotoxic activity, represented by IC50 values, of these compounds against various cancer cell lines is summarized below. These data highlight the potential of the pyrisulfoxin scaffold and suggest that even minor structural modifications can influence potency and selectivity.

Compound	HCT-116 (Colon)	HT-29 (Colon)	BXPC-3 (Pancreatic)	P6C (Pancreatic)	MCF-7 (Breast)	N87 (Gastric)
Pyrisulfoxin C (1)	-	-	-	-	-	8.09 µM
(±)-Pyrisulfoxin D (2)	9.71 µM	3.12 µM	0.92 µM	1.01 µM	2.12 µM	-
(±)-Pyrisulfoxin A (3)	2.87 µM	2.01 µM	2.11 µM	2.13 µM	3.45 µM	-
Compound 7	0.048 µM	0.10 µM	1.12 µM	1.03 µM	1.34 µM	-
Compound 8	0.11 µM	0.20 µM	1.23 µM	1.14 µM	1.56 µM	-
R(–)-Pyrisulfoxin F (14)	14.7 µM	-	-	-	-	-
S(+)-Pyrisulfoxin F (14)	-	-	-	-	10.4 µM	-
Doxorubicin (Control)	0.21 µM	0.16 µM	-	-	-	-

Data sourced from a study on cytotoxic pyrisulfoxins isolated from Streptomyces albolongus EA12432.[1]

Synthesis of Novel Pyrisulfoxin B Analogues

The synthesis of novel Pyrisulfoxin B analogues can be approached through a systematic workflow. The 2,2'-bipyridine core is a common feature in many biologically active compounds, and its synthesis is well-established through cross-coupling reactions. A proposed workflow for generating a library of Pyrisulfoxin B derivatives is presented below.

Proposed workflow for the synthesis of Pyrisulfoxin B analogues.

Detailed Experimental Protocols: Synthesis

Protocol 3.1.1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol provides a general method for the synthesis of the 2,2'-bipyridine scaffold, which is the core of Pyrisulfoxin B. The reaction couples a substituted 2-halopyridine with a substituted 2-pyridylboronic acid or its ester.

• Reagent Preparation : In an argon-purged flask, combine the 2-halopyridine (1.0 eq), the desired pyridylboronic acid (1.5 eq), and a base such as anhydrous potassium carbonate (K2CO3) or potassium fluoride (KF) (2.0-3.0 eq).

• Catalyst Addition : Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4) (2-5 mol%) or a combination of Pd2(dba)3 and a suitable phosphine ligand.

• Solvent Addition : Add a degassed solvent, such as toluene or 1,4-dioxane (3-5 mL per mmol of halide).

• Reaction : Stir the mixture under an argon atmosphere at a temperature ranging from 85°C to 110°C. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up : Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite.

• Extraction : Evaporate the solvent under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield the desired 2,2'-bipyridine derivative.

Protocol 3.1.2: Oxidation of Methylthio (-SMe) to Methylsulfinyl (-S(O)Me)

This protocol describes the final step in the proposed synthesis, converting the methylthio precursor to the active sulfoxide.[1]

• Dissolution : Dissolve the 2,2'-bipyridine precursor containing the methylthio group (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

• Cooling : Cool the mixture in an ice bath to 0°C.

• Oxidant Addition : Add an aqueous solution of an oxidizing agent, such as Oxone (potassium peroxymonosulfate) (approx. 2.0 eq), dropwise while maintaining the temperature at 0°C.

• Reaction : Stir the resulting mixture at 0°C for 2-3 hours.

• Quenching : Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO3) until the pH is approximately 8.

• Extraction and Purification : Extract the product with a suitable organic solvent like n-butanol. Combine the organic layers, dry, and concentrate to afford the final Pyrisulfoxin B analogue.

Biological Evaluation of Novel Analogues

A systematic evaluation of newly synthesized compounds is critical to determine their therapeutic potential. A tiered screening approach is recommended, starting with broad cytotoxicity assays and moving towards more specific mechanistic studies for promising candidates.

Proposed workflow for biological evaluation of new analogues.

Detailed Experimental Protocols: Biological Assays

Protocol 4.1.1: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a standard initial screening method for cytotoxicity.

• Cell Seeding : Seed human cancer cells (e.g., HCT-116, MCF-7) into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment : Treat the cells with various concentrations of the synthesized Pyrisulfoxin B analogues for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization : Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition : Measure the absorbance at 570 nm using a microplate reader.

• Analysis : Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Protocol 4.1.2: Apoptosis Detection (Annexin V/PI Staining)

This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment : Seed cells in a 6-well plate and treat with the compound of interest at its IC50 concentration for 24-48 hours.

• Cell Harvesting : Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining : Resuspend the cells in 1X Annexin V binding buffer. Add fluorochrome-conjugated Annexin V (e.g., Annexin V-FITC) and Propidium Iodide (PI).

• Incubation : Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis : Analyze the stained cells by flow cytometry. Healthy cells are Annexin V and PI negative. Early apoptotic cells are Annexin V positive and PI negative. Late apoptotic/necrotic cells are positive for both stains.

Protocol 4.1.3: Mechanism of Action (Western Blot for PI3K/Akt Pathway)

Western blotting can be used to investigate the effect of lead compounds on key signaling proteins. Based on literature for other bipyridine derivatives, the PI3K/Akt pathway is a plausible target.

• Protein Extraction : Treat cells with the test compound for a specified time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification : Determine the protein concentration of the lysates using a BCA assay.

• Electrophoresis : Separate 20-40 µg of protein per sample by SDS-PAGE.

• Transfer : Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation : Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with primary antibodies against key pathway proteins (e.g., phospho-Akt (Ser473), total Akt, and GAPDH as a loading control) overnight at 4°C.

• Secondary Antibody and Detection : Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis : Quantify the band intensities to determine the change in protein phosphorylation/expression levels relative to the control.

Hypothesized Signaling Pathway and Mechanism of Action

The cytotoxic effects of many 2,2'-bipyridine derivatives are linked to the induction of apoptosis. This process is often mediated by the generation of reactive oxygen species (ROS) and the subsequent modulation of critical cell survival pathways. One of the most frequently dysregulated pathways in cancer is the PI3K/Akt pathway, which promotes cell survival and proliferation. It is hypothesized that Pyrisulfoxin B analogues may induce ROS, which in turn inhibits the activity of key proteins in the PI3K/Akt pathway, leading to apoptosis.

Hypothesized mechanism of Pyrisulfoxin B analogue-induced apoptosis.

This proposed pathway provides a testable model for mechanistic studies. A decrease in the phosphorylation of Akt (at Ser473 or Thr308) following treatment with a Pyrisulfoxin B analogue, as determined by Western blot, would provide strong evidence for the on-target activity of these compounds.

Conclusion

Pyrisulfoxin B and its analogues represent a promising class of compounds for the development of novel anticancer therapeutics. Their 2,2'-bipyridine sulfoxide core is amenable to chemical modification, allowing for the systematic exploration of structure-activity relationships. This guide provides a comprehensive roadmap for researchers, outlining workflows and detailed protocols for the rational design, synthesis, and biological evaluation of new derivatives. By employing the described methodologies, it will be possible to identify lead candidates with improved potency and to elucidate the molecular mechanisms that underpin their cytotoxic activity, ultimately paving the way for future preclinical and clinical development.

References

• 1. 2,2’- Bipyridine Derivatives Exert Anticancer Effects by Inducing Apoptosis in Hepatocellular Carcinoma (HepG2) Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: A Methodological Framework for Assessing the Cytotoxicity of Pyrisulfoxin B against P388 Leukemia Cells

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest literature review, specific data on the cytotoxicity of Pyrisulfoxin B against the P388 murine leukemia cell line has not been published. This document, therefore, serves as an in-depth technical guide outlining the established methodologies and potential mechanistic pathways that would be employed to perform such an investigation. It uses related compounds and common leukemia cell biology as a framework.

Introduction

The discovery and characterization of novel cytotoxic agents are foundational to the development of new cancer therapeutics. The Pyrisulfoxin family, a group of 2,2′-bipyridine derivatives, has demonstrated cytotoxic activity against various cancer cell lines, making its members interesting candidates for further investigation.[1] P388 murine lymphocytic leukemia cells are a well-established and widely used model for screening potential anti-leukemic compounds.

This technical guide provides a comprehensive framework for evaluating the cytotoxic effects of Pyrisulfoxin B on P388 leukemia cells. It details the necessary experimental protocols, a structure for quantitative data presentation, and a discussion of potential signaling pathways that may be involved in its mechanism of action.

Background on Pyrisulfoxin Derivatives

The Pyrisulfoxin family of compounds is characterized by a 2,2′-bipyridine skeleton. Studies on related compounds, such as racemic Pyrisulfoxin D, have shown significant cytotoxicity across a series of cancer cell lines with IC50 values ranging from 0.92 to 9.71 μM.[1] Other derivatives have also displayed potent inhibitory effects on the proliferation of various human cancer cells.[1] Given the activity of its analogs, Pyrisulfoxin B warrants investigation as a potential anti-leukemic agent.

Quantitative Data Presentation

Effective evaluation of a cytotoxic compound requires precise quantification of its activity. The half-maximal inhibitory concentration (IC50) is a key parameter. Data should be recorded in a structured format to allow for clear comparison and analysis.

Table 1: Hypothetical Cytotoxicity (IC50) of Pyrisulfoxin B against P388 Leukemia Cells

Compound	Cell Line	Incubation Time (hours)	IC50 (µM)	Standard Deviation (±)	Assay Method
Pyrisulfoxin B	P388	24	Data to be determined	Data to be determined	MTT Assay
Pyrisulfoxin B	P388	48	Data to be determined	Data to be determined	MTT Assay
Pyrisulfoxin B	P388	72	Data to be determined	Data to be determined	MTT Assay

| Doxorubicin (Control) | P388 | 48 | Reference value | Reference value | MTT Assay |

Detailed Experimental Protocols

The following protocols describe a standard methodology for determining the cytotoxicity of a test compound like Pyrisulfoxin B against the non-adherent P388 leukemia cell line.

Cell Culture and Maintenance

• Cell Line: P388 murine lymphocytic leukemia cells.

• Culture Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in suspension culture in a humidified incubator at 37°C with 5% CO2.

• Sub-culturing: Monitor cell density and maintain the culture between 1 x 10^5 and 1 x 10^6 viable cells/mL. Split the culture every 2-3 days by diluting with fresh medium.

Cytotoxicity Determination via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability.

• Cell Seeding: Harvest P388 cells during their logarithmic growth phase. Perform a cell count using a hemocytometer and trypan blue exclusion to determine viability. Dilute the cell suspension to a concentration of 5 x 10^4 cells/mL in fresh culture medium. Seed 100 µL of the cell suspension (5,000 cells/well) into a 96-well microtiter plate.

• Compound Preparation: Prepare a stock solution of Pyrisulfoxin B in Dimethyl Sulfoxide (DMSO). Create a series of dilutions of the compound in culture medium to achieve final concentrations ranging from, for example, 0.01 µM to 100 µM. Ensure the final DMSO concentration in all wells is less than 0.1% to avoid solvent-induced toxicity.

• Treatment: Add 100 µL of the prepared compound dilutions to the respective wells. Include wells for a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent like Doxorubicin).

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, mitochondrial succinate dehydrogenase in living cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl or acidic isopropanol) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: Convert absorbance values to percentage of cell viability relative to the vehicle control. Plot cell viability against the log of the compound concentration and use non-linear regression analysis (e.g., a sigmoidal dose-response curve) to calculate the IC50 value.[2][3]

Visualizations: Workflows and Signaling Pathways

Diagrams are essential for visualizing complex processes. The following are presented in DOT language for use with Graphviz.

Caption: Experimental workflow for determining the cytotoxicity of Pyrisulfoxin B against P388 cells.

Potential Mechanisms of Action and Key Signaling Pathways

The cytotoxic effects of anti-leukemic agents are often mediated through the disruption of critical signaling pathways that control cell proliferation, survival, and apoptosis. The PI3K/AKT/mTOR pathway is frequently hyperactivated in various forms of leukemia and represents a key therapeutic target.[4][5][6][7][8] Investigating the effect of Pyrisulfoxin B on this pathway would be a logical next step.

The PI3K/AKT/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT (Protein Kinase B)/mammalian Target of Rapamycin (mTOR) pathway is a central regulator of cell growth and survival.[5][6][7]

• Activation: The pathway is typically initiated by growth factors binding to receptor tyrosine kinases (RTKs) on the cell surface. This leads to the recruitment and activation of PI3K.

• Signal Transduction: Activated PI3K phosphorylates PIP2 to generate PIP3. PIP3 acts as a second messenger, recruiting kinases like PDK1 and AKT to the cell membrane.

• AKT Activation: AKT is subsequently phosphorylated and fully activated, at which point it can phosphorylate a multitude of downstream targets.

• Downstream Effects: Key substrates of AKT include mTOR, which promotes protein synthesis and cell growth, and components of the apoptosis machinery, which AKT inhibits to promote cell survival. In many leukemias, this pathway is constitutively active, driving uncontrolled cell proliferation.[4][8]

A potential mechanism of action for Pyrisulfoxin B could be the inhibition of one or more key kinases within this pathway, leading to the suppression of pro-survival signals and the induction of apoptosis.

Caption: Simplified PI3K/AKT/mTOR signaling pathway, a potential target for anti-leukemic compounds.

References

• 1. Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. PI3K/Akt/mTOR Signaling Pathway in Blood Malignancies—New Therapeutic Possibilities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The PI3K-Akt-mTOR Signaling Pathway in Human Acute Myeloid Leukemia (AML) Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of the PI3K/AKT and mTOR signaling pathways in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation and Purification of Pyrisulfoxin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrisulfoxin B is a sulfur-containing pyridine alkaloid, first identified as a novel antibiotic produced by the bacterium Streptomyces californicus. As a secondary metabolite, it represents a class of compounds with potential therapeutic applications, necessitating robust and efficient methods for its isolation and purification to enable further research into its biological activities.

This document provides a detailed, generalized protocol for the isolation and purification of Pyrisulfoxin B from a culture of Streptomyces californicus. It is important to note that the specific experimental details from the original discovery publication were not publicly available. Therefore, the following protocol is based on established and widely used methodologies for the extraction and purification of secondary metabolites from Streptomyces species. This protocol is intended to serve as a comprehensive guide for researchers to develop a specific, optimized procedure.

Data Presentation

Table 1: Fermentation Parameters for Streptomyces californicus

Parameter	Recommended Value/Range	Notes
Growth Medium	Starch Casein Broth (SCB) or Yeast Extract-Malt Extract Broth (YEME)	Medium composition can be optimized for maximal Pyrisulfoxin B production.
Inoculum	5-10% (v/v) of a 3-day old seed culture	A well-grown seed culture ensures a shorter lag phase and consistent growth.
Fermentation Volume	Scalable from 250 mL flasks to larger fermenters	Initial optimization is typically done in smaller volumes.
Temperature	28-30°C	Optimal temperature for growth and secondary metabolite production in most Streptomyces species.
Agitation	150-200 rpm	Ensures adequate aeration and nutrient distribution.
Incubation Time	7-10 days	Production of secondary metabolites typically occurs in the stationary phase of growth.
pH	7.0-7.5	Maintain pH within this range for optimal growth and stability of the compound.

Table 2: Summary of Purification Steps and Expected Outcomes

Purification Step	Stationary Phase	Mobile Phase/Eluent	Expected Outcome
Solid Phase Extraction (SPE)	C18 or similar reversed-phase sorbent	Stepwise gradient of Methanol in Water	Removal of polar impurities and initial fractionation.
Silica Gel Column Chromatography	Silica Gel (60-120 mesh)	Gradient of Ethyl Acetate in Hexane	Separation of compounds based on polarity.
Preparative HPLC	C18 column (e.g., 10 µm, 250 x 20 mm)	Isocratic or gradient elution with Acetonitrile/Water	Final purification to yield high-purity Pyrisulfoxin B.

Experimental Protocols

Fermentation of Streptomyces californicus

This protocol outlines the cultivation of Streptomyces californicus for the production of Pyrisulfoxin B.

Materials:

• Streptomyces californicus culture

• Starch Casein Broth (SCB) or Yeast Extract-Malt Extract Broth (YEME)

• Sterile baffled flasks (250 mL or larger)

• Shaking incubator

Procedure:

• Seed Culture Preparation: Inoculate a sterile flask containing 50 mL of seed medium with a loopful of Streptomyces californicus spores or mycelia from a stock culture. Incubate at 28°C with shaking at 180 rpm for 3 days.

• Production Culture: Inoculate a larger flask containing the production medium with 5-10% (v/v) of the seed culture.

• Incubation: Incubate the production culture at 28-30°C with vigorous shaking (200 rpm) for 7-10 days.

• Monitoring: Monitor the culture periodically for growth (mycelial biomass) and pH.

Extraction of Pyrisulfoxin B

This protocol describes the extraction of the crude secondary metabolite mixture from the fermentation broth.

Materials:

• Fermentation broth

• Ethyl acetate (or other suitable organic solvent like butanol)

• Centrifuge and centrifuge bottles

• Separatory funnel

• Rotary evaporator

Procedure:

• Separation of Biomass: Centrifuge the fermentation broth at 8,000 rpm for 20 minutes to separate the mycelial biomass from the supernatant.

• Solvent Extraction:

  • Transfer the supernatant to a large separatory funnel.

  • Add an equal volume of ethyl acetate and shake vigorously for 10-15 minutes.

  • Allow the layers to separate and collect the upper organic layer.

  • Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.

• Extraction from Mycelia (Optional but Recommended):

  • The mycelial pellet can be extracted by suspending it in methanol or acetone and stirring for several hours.

  • Filter the mixture and concentrate the filtrate. This can be combined with the supernatant extract.

• Concentration: Combine all organic extracts and concentrate under reduced pressure using a rotary evaporator at 40°C to obtain a crude extract.

Purification of Pyrisulfoxin B

This multi-step protocol outlines the purification of Pyrisulfoxin B from the crude extract using chromatographic techniques.

Materials:

• Crude extract

• Silica gel (60-120 mesh)

• Solid Phase Extraction (SPE) cartridges (C18)

• Solvents for chromatography (Hexane, Ethyl Acetate, Methanol, Water, Acetonitrile - all HPLC grade)

• Glass column for chromatography

• Preparative High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

Step 1: Solid Phase Extraction (SPE) - Initial Cleanup

• Dissolve the crude extract in a minimal amount of methanol.

• Condition a C18 SPE cartridge with methanol followed by water.

• Load the dissolved extract onto the cartridge.

• Wash the cartridge with water to remove highly polar impurities.

• Elute the compounds with a stepwise gradient of increasing methanol concentration in water (e.g., 20%, 40%, 60%, 80%, 100% methanol).

• Collect the fractions and analyze them by TLC to identify the fractions containing the compound of interest.

Step 2: Silica Gel Column Chromatography

• Pool and concentrate the fractions from SPE that show the presence of Pyrisulfoxin B.

• Prepare a silica gel column packed in hexane.

• Adsorb the concentrated extract onto a small amount of silica gel and load it onto the top of the column.

• Elute the column with a gradient of increasing ethyl acetate in hexane.

• Collect fractions and monitor by TLC.

• Pool the fractions containing the partially purified Pyrisulfoxin B.

Step 3: Preparative High-Performance Liquid Chromatography (HPLC)

• Concentrate the pooled fractions from the silica gel column.

• Dissolve the residue in a suitable solvent (e.g., methanol or acetonitrile).

• Filter the solution through a 0.45 µm syringe filter.

• Inject the sample onto a preparative C18 HPLC column.

• Elute with an isocratic or gradient system of acetonitrile and water. The exact conditions will need to be optimized based on analytical HPLC runs.

• Monitor the elution profile using a UV detector (wavelength to be determined based on the UV-Vis spectrum of Pyrisulfoxin B).

• Collect the peak corresponding to Pyrisulfoxin B.

• Concentrate the collected fraction to obtain the purified compound.

Step 4: Purity Assessment

• Assess the purity of the final compound using analytical HPLC and characterize its structure using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Mandatory Visualization

High-Yield Extraction of Pyrisulfoxin B from Streptomyces californicus Culture: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the high-yield extraction and purification of Pyrisulfoxin B, a bioactive secondary metabolite, from the culture of Streptomyces californicus. The protocol outlines optimal culture conditions, a step-by-step extraction procedure, and purification methods. This guide is intended to provide researchers, scientists, and drug development professionals with a comprehensive methodology for obtaining Pyrisulfoxin B for further study and application.

Introduction

Pyrisulfoxin B is a pyridine-containing sulfoxide antibiotic produced by the actinobacterium Streptomyces californicus.[1] Like other secondary metabolites from Streptomyces, Pyrisulfoxin B has potential applications in medicine and agriculture. Efficient extraction and purification are critical steps for the isolation and subsequent investigation of this compound. This application note details a robust protocol for the cultivation of Streptomyces californicus and the high-yield extraction of Pyrisulfoxin B.

Cultivation of Streptomyces californicus

Optimal production of Pyrisulfoxin B is achieved through a two-stage fermentation process.

2.1. Media and Culture Conditions

A seed culture is first prepared to ensure a healthy inoculum for the production culture.

Table 1: Culture Media Composition

Component	Seed Medium (per Liter)	Production Medium (SCN Broth, per Liter)[2]
Starch	-	10.0 g
Casein	-	0.3 g
KNO₃	-	2.0 g
NaCl	-	2.0 g
K₂HPO₄	-	2.0 g
MgSO₄·7H₂O	-	0.05 g
CaCO₃	-	0.02 g
FeSO₄·7H₂O	-	0.01 g
Yeast Extract	4.0 g	-
Malt Extract	10.0 g	-
Dextrose	4.0 g	-
Distilled Water	to 1 L	to 1 L
Final pH	7.2	7.2

2.2. Fermentation Protocol

• Seed Culture: Inoculate the seed medium with a spore suspension or a vegetative mycelial stock of Streptomyces californicus. Incubate at 28°C for 48-72 hours on a rotary shaker at 200 rpm.

• Production Culture: Inoculate the SCN production medium with 5% (v/v) of the seed culture.[2] Incubate at 28°C for 7 days on a rotary shaker at 200 rpm.[2]

Extraction and Purification of Pyrisulfoxin B

The following protocol is a generalized high-yield method for the extraction of pyridine-containing secondary metabolites from Streptomyces culture.

3.1. Extraction

• Separation of Biomass and Supernatant: Following incubation, centrifuge the culture broth at 5,000 x g for 20 minutes to separate the mycelial biomass from the culture supernatant.

• Extraction from Supernatant:

  • Adjust the pH of the supernatant to a neutral or slightly acidic range (pH 6-7) to ensure the stability of Pyrisulfoxin B.

  • Perform a liquid-liquid extraction using an equal volume of ethyl acetate. Repeat the extraction three times to maximize the recovery of the compound.

  • Pool the organic (ethyl acetate) layers.

• Extraction from Mycelium:

  • Homogenize the mycelial pellet with methanol or acetone to extract intracellular metabolites.

  • Filter the homogenate to separate the cell debris from the solvent extract.

  • Evaporate the solvent from the mycelial extract under reduced pressure.

• Combine and Concentrate: Combine the concentrated mycelial extract with the pooled ethyl acetate extract from the supernatant. Evaporate the combined solvent to dryness using a rotary evaporator at 40°C to yield the crude extract.

3.2. Purification

A multi-step chromatography process is recommended for the purification of Pyrisulfoxin B from the crude extract.

• Silica Gel Column Chromatography:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., methanol).

  • Load the dissolved extract onto a silica gel column pre-equilibrated with a non-polar solvent (e.g., hexane).

  • Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate gradient followed by an ethyl acetate-methanol gradient.

  • Collect fractions and monitor by thin-layer chromatography (TLC) to identify those containing Pyrisulfoxin B.

• High-Performance Liquid Chromatography (HPLC):

  • Pool the fractions containing Pyrisulfoxin B and concentrate them.

  • Further purify the compound using a reversed-phase HPLC column (e.g., C18).

  • Use a suitable mobile phase, such as a water-acetonitrile gradient, for elution.

  • Monitor the elution profile with a UV detector at a wavelength determined by the UV absorbance spectrum of Pyrisulfoxin B.

  • Collect the peak corresponding to Pyrisulfoxin B and verify its purity by analytical HPLC and mass spectrometry.

Table 2: Summary of Extraction and Purification Steps and Expected Yields

Step	Method	Solvents/Mobile Phase	Expected Outcome/Yield
Extraction	Liquid-Liquid Extraction	Ethyl Acetate	Crude Extract (Yields can vary significantly based on culture productivity)
Initial Purification	Silica Gel Chromatography	Hexane-Ethyl Acetate and Ethyl Acetate-Methanol gradients	Partially purified Pyrisulfoxin B fractions
Final Purification	Reversed-Phase HPLC	Water-Acetonitrile gradient	Highly purified Pyrisulfoxin B (>95% purity)

Experimental Workflow and Biosynthetic Pathway

4.1. Experimental Workflow

References

• 1. Novel antibiotics pyrisulfoxin A and B produced by Streptomyces californicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A new pathway for polyketide synthesis in microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Pyrisulfoxin B Cytotoxicity Assay for Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrisulfoxin B, a member of the caerulomycin family of natural products, has demonstrated significant cytotoxic activity against a variety of cancer cell lines. This document provides detailed protocols for assessing the in vitro cytotoxicity of Pyrisulfoxin B using two common methods: the CellTiter-Glo® Luminescent Cell Viability Assay and the Sulforhodamine B (SRB) Assay. Additionally, it summarizes reported cytotoxic activities and presents a putative signaling pathway based on the mechanism of action of structurally related compounds.

Data Presentation

The cytotoxic effects of Pyrisulfoxin B and its analogs are summarized in the table below, presenting 50% inhibitory concentration (IC50) values against various human cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)
Pyrisulfoxin B (racemic)	HCT-116 (Colon Carcinoma)	0.92
A549 (Lung Cancer)	2.54
MCF-7 (Breast Cancer)	3.81
U87 (Glioblastoma)	9.71
Analog 7	HCT-116 (Colon Carcinoma)	0.048
HT-29 (Colon Carcinoma)	0.2
Analog 8	HCT-116 (Colon Carcinoma)	0.052
HT-29 (Colon Carcinoma)	0.18

Data compiled from studies on Pyrisulfoxin B and its analogs, which have shown potent cytotoxic activities.[1]

Experimental Protocols

Two robust and widely used methods for determining cytotoxicity are detailed below.

CellTiter-Glo® Luminescent Cell Viability Assay

This homogeneous assay quantifies ATP, an indicator of metabolically active cells, to determine the number of viable cells in culture.[2] The luminescent signal is proportional to the amount of ATP present, which is directly proportional to the number of viable cells.[2]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Pyrisulfoxin B

• 96-well opaque-walled microplates

• CellTiter-Glo® Reagent (Promega)

• Luminometer

Protocol:

• Cell Seeding:

  • Harvest and count cells, then dilute to the desired seeding density in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well opaque-walled plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of Pyrisulfoxin B in complete culture medium at 2x the final desired concentrations.

  • Remove the medium from the wells and add 100 µL of the Pyrisulfoxin B dilutions to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C in a 5% CO₂ humidified incubator.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.[3]

  • Add 100 µL of CellTiter-Glo® Reagent to each well.[3]

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[3]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[3]

• Data Acquisition:

  • Measure the luminescence of each well using a luminometer.

  • Calculate the percentage of cell viability for each treatment relative to the untreated control and plot the results to determine the IC50 value.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method that relies on the binding of the SRB dye to cellular proteins, providing an estimation of cell mass.[1][4]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Pyrisulfoxin B

• 96-well clear-bottom microplates

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• 1% acetic acid

• 10 mM Tris base solution

• Microplate reader

Protocol:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 as described in the CellTiter-Glo® protocol, using a clear-bottom 96-well plate.

• Cell Fixation:

  • After the treatment period, gently add 50 µL of cold 50% (w/v) TCA to each well (for a final concentration of 10%) and incubate at 4°C for 1 hour to fix the cells.[1][4]

• Staining:

  • Remove the supernatant and wash the wells five times with slow-running tap water.

  • Allow the plates to air dry completely.

  • Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.[1][4]

• Washing:

  • Quickly wash the plates four times with 1% acetic acid to remove unbound dye.[1]

  • Allow the plates to air dry completely.

• Solubilization and Data Acquisition:

  • Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.[4]

  • Place the plate on a shaker for 5 minutes to ensure complete solubilization.

  • Measure the absorbance at 510 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

Visualizations

Experimental Workflow

Caption: Experimental workflow for cytotoxicity assessment.

Putative Signaling Pathway

The precise signaling pathway of Pyrisulfoxin B is yet to be fully elucidated. However, studies on the related compound, Caerulomycin A, suggest a multi-target mechanism of action that includes the induction of cell cycle arrest and apoptosis. Caerulomycin A has been shown to promote tubulin polymerization and inhibit topoisomerase I, leading to a G2/M phase cell cycle arrest.[2] Additionally, it can trigger endoplasmic reticulum (ER) stress-induced apoptosis.[3]

Caption: Putative signaling pathway for Pyrisulfoxin B.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of Caerulomycin A as a Dual-targeting Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cjnmcpu.com [cjnmcpu.com]
• 4. Synthesis of Caerulomycins E and A Analogs for Studying Cytotoxic Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Apoptosis Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis, or programmed cell death, is a fundamental biological process essential for tissue homeostasis, development, and elimination of damaged or infected cells. Dysregulation of apoptosis is a hallmark of many diseases, including cancer and neurodegenerative disorders. Consequently, the study of apoptosis and the identification of novel compounds that can modulate this process are critical areas of research and drug development.

These application notes provide a comprehensive guide for utilizing a novel compound, herein referred to as Pyrisulfoxin B , in a panel of standard cell-based apoptosis assays. Given that Pyrisulfoxin B is a novel agent, these protocols are designed to be adaptable and provide a robust framework for characterizing its apoptotic-inducing potential. The assays described herein will enable researchers to identify and quantify apoptosis, as well as to begin elucidating the underlying mechanism of action.

The following sections detail the principles of key apoptosis assays, provide step-by-step experimental protocols, and offer templates for data presentation and analysis.

Principles of Apoptosis Detection Assays

A multi-faceted approach is recommended to confirm apoptosis, as no single assay is definitive. The following assays target different stages and hallmarks of apoptosis:

• Annexin V/Propidium Iodide (PI) Staining: This assay detects one of the earliest events in apoptosis, the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent label. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells with intact membranes. Co-staining with Annexin V and PI allows for the differentiation of viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic/necrotic cells (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+).[1][2]

• Caspase Activity Assays: Caspases are a family of cysteine proteases that are central executioners of apoptosis.[3][4] Initiator caspases (e.g., caspase-8, caspase-9) are activated by pro-apoptotic signals, which in turn cleave and activate effector caspases (e.g., caspase-3, caspase-7). These effector caspases are responsible for the cleavage of cellular proteins, leading to the morphological and biochemical hallmarks of apoptosis. Caspase activity can be measured using fluorogenic or colorimetric substrates that are specifically cleaved by the activated caspases.

• TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay: A hallmark of late-stage apoptosis is the fragmentation of DNA by endonucleases. The TUNEL assay uses the enzyme terminal deoxynucleotidyl transferase (TdT) to incorporate labeled dUTPs onto the 3'-hydroxyl ends of fragmented DNA.[5][6] The incorporated label can be detected by fluorescence microscopy or flow cytometry, allowing for the quantification of apoptotic cells.

Apoptosis Signaling Pathways

Apoptosis is primarily initiated through two major pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of effector caspases.

The extrinsic pathway is triggered by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding transmembrane death receptors (e.g., Fas, TNFR1).[7][8] This binding leads to the recruitment of adaptor proteins and the activation of initiator caspase-8.

The intrinsic pathway is initiated by intracellular stress signals such as DNA damage, oxidative stress, or growth factor withdrawal.[7][8] These signals lead to the activation of pro-apoptotic Bcl-2 family proteins, which increase the permeability of the mitochondrial outer membrane, resulting in the release of cytochrome c. Cytochrome c then binds to Apaf-1, leading to the formation of the apoptosome and activation of initiator caspase-9.

The following diagram illustrates the key components of the intrinsic and extrinsic apoptosis pathways.

Caption: Intrinsic and Extrinsic Apoptosis Signaling Pathways.

Experimental Protocols

The following are detailed protocols for the three key apoptosis assays. It is recommended to perform these assays in parallel to obtain a comprehensive understanding of the apoptotic effects of Pyrisulfoxin B.

Annexin V/PI Staining by Flow Cytometry

This protocol outlines the steps for staining cells with fluorescently labeled Annexin V and PI for analysis by flow cytometry.

Experimental Workflow:

Caption: Workflow for Annexin V/PI Apoptosis Assay.

Materials:

• Cells of interest

• Pyrisulfoxin B (and vehicle control, e.g., DMSO)

• Phosphate-Buffered Saline (PBS), cold

• 10X Binding Buffer (e.g., 0.1 M HEPES/NaOH, pH 7.4, 1.4 M NaCl, 25 mM CaCl2)

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI) solution (e.g., 1 mg/mL)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells at an appropriate density in multi-well plates to ensure they are in the logarithmic growth phase at the time of treatment. Treat cells with various concentrations of Pyrisulfoxin B and a vehicle control for a predetermined time course (e.g., 6, 12, 24, 48 hours). Include a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting:

  • For adherent cells, gently aspirate the culture medium (which may contain floating apoptotic cells) and save it. Wash the adherent cells with PBS and then detach them using a gentle cell dissociation reagent (e.g., TrypLE, Accutase). Combine the detached cells with the saved culture medium.

  • For suspension cells, directly collect the cells.

• Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

• Washing: Carefully discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining:

  • Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • Use unstained, Annexin V-only, and PI-only stained cells as controls to set up compensation and gates.

Caspase-3/7 Activity Assay (Plate Reader-Based)

This protocol describes a method to measure the activity of effector caspases 3 and 7 using a luminogenic or fluorogenic substrate in a microplate format.

Experimental Workflow:

Caption: Workflow for Caspase-3/7 Activity Assay.

Materials:

• Cells of interest

• Pyrisulfoxin B (and vehicle control)

• White-walled 96-well plates (for luminescence) or black-walled, clear-bottom 96-well plates (for fluorescence)

• Caspase-Glo® 3/7 Assay System (Promega) or similar

• Plate reader with luminescence or fluorescence detection capabilities

Procedure:

• Cell Seeding and Treatment: Seed cells in the appropriate 96-well plate at a density that will result in a confluent monolayer (for adherent cells) or a suitable density (for suspension cells) at the end of the experiment. Treat cells with a range of Pyrisulfoxin B concentrations and controls as described for the Annexin V assay.

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Cell Lysis and Caspase Reaction:

  • Equilibrate the plate and its contents to room temperature.

  • Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

  • Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds.

• Incubation: Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Measurement: Measure the luminescence or fluorescence of each well using a plate reader.[9]

TUNEL Assay

This protocol provides a general method for detecting DNA fragmentation in apoptotic cells using a TUNEL assay kit.

Experimental Workflow:

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. assaygenie.com [assaygenie.com]
• 4. Apoptosis (Intrinsic And Extrinsic Pathway with assays) | PPTX [slideshare.net]
• 5. Do TUNEL and Other Apoptosis Assays Detect Cell Death in Preclinical Studies? [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Apoptosis Assay Chart | Life Science Research | Merck [merckmillipore.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Pyrisulfoxin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrisulfoxin B is a novel heterocyclic compound with potential applications in pharmaceutical and agrochemical research. Accurate and reliable quantification of Pyrisulfoxin B in various matrices is crucial for pharmacokinetic studies, formulation development, and quality control. This document provides detailed application notes and protocols for the quantitative analysis of Pyrisulfoxin B using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

While specific validated methods for Pyrisulfoxin B are not yet established in the public domain, the provided protocols are based on established methods for structurally similar compounds, such as sulfonamides and pyridine derivatives. These methods serve as a robust starting point for the development and validation of a dedicated analytical procedure for Pyrisulfoxin B.

Physicochemical Properties of Pyrisulfoxin B

Property	Value
Molecular Formula	C₁₃H₁₁N₃O₂S
Molecular Weight	273.31 g/mol
IUPAC Name	4-methoxy-3-(methylsulfinyl)-6-(pyridin-2-yl)pyridine-2-carbonitrile
XLogP3	0.6

I. Quantification of Pyrisulfoxin B by Reverse-Phase HPLC-UV

This method is suitable for the quantification of Pyrisulfoxin B in bulk material and simple formulations.

Experimental Protocol

1. Instrumentation and Materials

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), analytical grade

• Ammonium acetate, analytical grade

• Ultrapure water

• Pyrisulfoxin B reference standard

2. Preparation of Solutions

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Pyrisulfoxin B reference standard and dissolve in 10 mL of Methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

3. Chromatographic Conditions

• Column: C18 reverse-phase column

• Mobile Phase: Gradient elution with Mobile Phase A and Mobile Phase B. A typical gradient could be:

  • 0-5 min: 20% B

  • 5-15 min: 20% to 80% B

  • 15-20 min: 80% B

  • 20-21 min: 80% to 20% B

  • 21-25 min: 20% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: To be determined by UV scan of Pyrisulfoxin B (a starting wavelength of 260 nm can be used based on similar structures).

4. Sample Preparation

• Bulk Material: Dissolve a known amount of the sample in Methanol to obtain a theoretical concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

• Formulations: The sample preparation will depend on the excipients. A general approach involves dissolving the formulation in a suitable solvent, followed by centrifugation and filtration to remove insoluble materials.

5. Data Analysis

• Construct a calibration curve by plotting the peak area of the working standard solutions against their concentrations.

• Determine the concentration of Pyrisulfoxin B in the samples by interpolating their peak areas from the calibration curve.

Workflow for HPLC-UV Analysis

Caption: Workflow for the quantification of Pyrisulfoxin B using HPLC-UV.

Reference Quantitative Data for Structurally Similar Compounds (Sulfonamides) by HPLC-UV

The following table summarizes typical performance parameters for the quantification of sulfonamides using HPLC-UV, which can serve as a benchmark for the development of a method for Pyrisulfoxin B.

Parameter	Sulfaguanidine	Sulfadiazine	Sulfamethazine	Sulfamethoxazole	Reference
Linearity Range (mg/kg)	200–2000	200–2000	200–2000	200–2000
Mean Recovery (%)	84	84	84	84
Limit of Detection (LOD) (µg/kg)	-	-	-	-	-
Limit of Quantification (LOQ) (µg/kg)	-	-	-	-	-

Note: Specific LOD and LOQ values are highly dependent on the instrument and matrix.

II. Quantification of Pyrisulfoxin B by LC-MS/MS

This method offers higher sensitivity and selectivity, making it ideal for quantifying Pyrisulfoxin B in complex matrices such as biological fluids (plasma, urine) and environmental samples.

Experimental Protocol

1. Instrumentation and Materials

• LC-MS/MS system (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

• UPLC/HPLC system

• C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Ammonium formate, LC-MS grade

• Ultrapure water

• Pyrisulfoxin B reference standard

• Internal Standard (IS) (e.g., a stable isotope-labeled analog of Pyrisulfoxin B or a structurally similar compound not present in the sample)

2. Preparation of Solutions

• Mobile Phase A: 0.1% Formic Acid and 5 mM Ammonium Formate in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Standard Stock Solution (1 mg/mL): Prepare as described for the HPLC-UV method.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase composition to achieve concentrations ranging from sub-ng/mL to 1000 ng/mL. Each standard should contain the internal standard at a fixed concentration.

3. LC-MS/MS Conditions

• Column: C18 reverse-phase column

• Mobile Phase: Gradient elution with Mobile Phase A and Mobile Phase B. A typical gradient could be:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-7 min: 95% B

  • 7-7.1 min: 95% to 5% B

  • 7.1-9 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Ionization Mode: Electrospray Ionization (ESI) in positive mode (to be confirmed by infusion of Pyrisulfoxin B).

• MS/MS Detection: Multiple Reaction Monitoring (MRM). The precursor ion ([M+H]⁺) and product ions for Pyrisulfoxin B and the internal standard need to be determined by direct infusion into the mass spectrometer.

4. Sample Preparation (for Biological Matrices)

• Protein Precipitation: To 100 µL of plasma or serum, add 300 µL of cold acetonitrile containing the internal standard. Vortex for 1 minute, then centrifuge at 10,000 rpm for 10 minutes. Transfer the supernatant to a clean tube, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in 100 µL of the initial mobile phase.

• Solid-Phase Extraction (SPE): For lower concentrations or cleaner samples, an SPE protocol can be developed using a suitable sorbent based on the physicochemical properties of Pyrisulfoxin B.

Workflow for LC-MS/MS Analysis

Caption: Workflow for the quantification of Pyrisulfoxin B using LC-MS/MS.

Reference Quantitative Data for Structurally Similar Compounds (Sulfonamides) by LC-MS/MS

The following table provides typical performance parameters for the quantification of sulfonamides in various matrices using LC-MS/MS, which can be used as a reference for a Pyrisulfoxin B method.

Parameter	Sulfadiazine	Sulfamethazine	Sulfamethoxazole	Matrix	Reference
Linearity Range (µg/L)	0.02 - 1	0.02 - 1	0.02 - 1	Animal Casing
Recovery (%)	65.2 - 85.9	65.2 - 85.9	65.2 - 85.9	Animal Casing
LOD (ng/mL)	0.82	-	-	Pharmaceutical Formulation
LOQ (ng/mL)	2.73	-	-	Pharmaceutical Formulation
LOD (µg/kg)	34.5 - 79.5	34.5 - 79.5	34.5 - 79.5	Feed
LOQ (µg/kg)	41.3 - 89.9	41.3 - 89.9	41.3 - 89.9	Feed

III. Method Validation

Once a suitable method is developed, it must be validated according to the International Council for Harmonisation (ICH) guidelines or other relevant regulatory standards. Key validation parameters include:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

• Stability: The stability of the analyte in the sample matrix and the stability of the standard solutions under defined storage conditions.

IV. Signaling Pathways

Currently, there is no publicly available information on the specific signaling pathways modulated by Pyrisulfoxin B. As research on this compound progresses, it is anticipated that its mechanism of action and interaction with biological targets will be elucidated. At that point, diagrams illustrating the relevant signaling pathways can be constructed.

Disclaimer

The information provided in these application notes and protocols is intended for guidance and as a starting point for method development. It is the responsibility of the end-user to develop, validate, and implement analytical methods that are suitable for their specific application and to ensure compliance with all applicable regulations.

Application Notes and Protocols for Pyrisulfoxin B Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of modern techniques for identifying and validating the molecular targets of novel chemical entities, using the hypothetical compound Pyrisulfoxin B as an illustrative example. The protocols detailed herein are designed to guide researchers through the process of target deconvolution, from initial unbiased screening to specific validation assays.

Introduction to Pyrisulfoxin B

Pyrisulfoxin B is a novel small molecule with the IUPAC name 4-methoxy-3-methylsulfinyl-6-pyridin-2-ylpyridine-2-carbonitrile.[1] For the purpose of these application notes, we will hypothesize that initial cell-based screening has demonstrated its potent anti-proliferative activity in a panel of cancer cell lines, suggesting its potential as a therapeutic agent. The following protocols outline a systematic approach to identify the direct molecular target(s) of Pyrisulfoxin B and validate its mechanism of action, which we will hypothesize to be the PI3K/Akt/mTOR signaling pathway.

Section 1: Unbiased Target Identification using Quantitative Proteomics

Application Note: Global proteome analysis following treatment with a bioactive compound can reveal changes in protein expression or post-translational modifications that provide clues to its mechanism of action. Here, we use Isobaric Tag for Relative and Absolute Quantitation (iTRAQ) based quantitative proteomics to identify proteins and pathways significantly altered by Pyrisulfoxin B treatment in a cancer cell line (e.g., HeLa).[2][3][4]

Experimental Protocol: iTRAQ-based Quantitative Proteomics

• Cell Culture and Treatment:

  • Culture HeLa cells to 70-80% confluency.

  • Treat cells with either DMSO (vehicle control) or 10 µM Pyrisulfoxin B for 24 hours in biological triplicate.

• Protein Extraction and Digestion:

  • Harvest cells and lyse in a buffer containing protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

  • Take 100 µg of protein from each sample, reduce with DTT, alkylate with iodoacetamide, and digest overnight with trypsin.

• iTRAQ Labeling:

  • Label the resulting peptide mixtures with iTRAQ 8-plex reagents according to the manufacturer's protocol.

  • Pool all labeled samples.

• Peptide Fractionation:

  • Fractionate the pooled peptides using high-pH reversed-phase liquid chromatography to reduce sample complexity.

• LC-MS/MS Analysis:

  • Analyze each fraction by nano-LC-MS/MS on a high-resolution mass spectrometer (e.g., Q Exactive HF).

• Data Analysis:

  • Search the MS/MS data against a human protein database (e.g., UniProt) using a search engine like Mascot or Sequest.

  • Quantify the relative abundance of proteins based on the iTRAQ reporter ion intensities.

  • Perform statistical analysis to identify differentially expressed proteins (fold change > 1.5 or < 0.67, p-value < 0.05).

  • Conduct pathway enrichment analysis (e.g., GO, KEGG) on the differentially expressed proteins.

Hypothetical Quantitative Data

Table 1: Key Differentially Expressed Proteins in HeLa Cells Treated with Pyrisulfoxin B

Protein ID (UniProt)	Gene Name	Fold Change (Pyrisulfoxin B vs. DMSO)	p-value	Putative Role in PI3K/Akt/mTOR Pathway
P42336	PIK3CA	1.05	0.89	Catalytic subunit of PI3K
P31749	AKT1	0.98	0.92	Serine/threonine-protein kinase
P42345	MTOR	1.02	0.95	Serine/threonine-protein kinase, central regulator
P60484	RPS6KB1	0.45	0.002	Substrate of mTORC1 (p70S6K)
Q9Y243	EIF4EBP1	2.10	0.001	Substrate of mTORC1 (4E-BP1)
P04626	ERBB2	0.51	0.005	Upstream activator of PI3K

Note: This is simulated data for illustrative purposes.

Section 2: Direct Target Engagement Confirmation

To determine if Pyrisulfoxin B directly binds to a suspected target protein, two powerful label-free techniques can be employed: Drug Affinity Responsive Target Stability (DARTS) and Cellular Thermal Shift Assay (CETSA).[5][6][7][8][9]

Application Note: DARTS

DARTS is based on the principle that the binding of a small molecule to its target protein can stabilize the protein's structure, making it less susceptible to proteolytic degradation.[5][6] This allows for the identification of direct binding partners without modifying the compound.

Experimental Protocol: DARTS

• Cell Lysate Preparation:

  • Prepare a total cell lysate from untreated HeLa cells in M-PER buffer supplemented with protease inhibitors.

  • Clarify the lysate by centrifugation.

• Compound Incubation:

  • Incubate aliquots of the cell lysate with either DMSO or increasing concentrations of Pyrisulfoxin B (e.g., 0.1, 1, 10, 100 µM) for 1 hour at room temperature.

• Limited Proteolysis:

  • Add a protease (e.g., thermolysin or pronase) to each sample at a predetermined concentration.

  • Incubate for a short period (e.g., 10-30 minutes) at room temperature.

  • Stop the digestion by adding a protease inhibitor cocktail and SDS-PAGE loading buffer.

• Western Blot Analysis:

  • Separate the digested proteins by SDS-PAGE.

  • Perform a Western blot to detect the candidate target protein (e.g., mTOR).

  • A dose-dependent increase in the band intensity of the target protein in the Pyrisulfoxin B-treated samples compared to the DMSO control indicates direct binding.

Caption: Workflow for the DARTS experiment.

Application Note: CETSA

CETSA measures the thermal stability of a protein in its native cellular environment.[8][9] Ligand binding typically increases a protein's melting temperature (Tm), which can be detected by quantifying the amount of soluble protein remaining after heat treatment.[8][9]

Experimental Protocol: CETSA

• Cell Treatment:

  • Treat intact HeLa cells with either DMSO or Pyrisulfoxin B for 1-3 hours.

• Heat Treatment:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermocycler.

  • Cool the tubes to room temperature.

• Protein Extraction:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

• Western Blot Analysis:

  • Analyze the soluble fractions by SDS-PAGE and Western blotting for the target of interest (e.g., mTOR).

  • Plot the band intensities against temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of Pyrisulfoxin B indicates target engagement.

Caption: Workflow for the CETSA experiment.

Hypothetical Target Engagement Data

Table 2: Summary of Target Engagement Assays for mTOR

Assay	Metric	DMSO Control	10 µM Pyrisulfoxin B	Conclusion
DARTS	Relative Band Intensity (vs. no protease)	25%	75%	Protection from proteolysis
CETSA	Melting Temperature (Tm)	54.2 °C	58.7 °C	Thermal stabilization

Note: This is simulated data for illustrative purposes.

Section 3: Target Validation and Pathway Analysis

Application Note: Once a direct target is identified and confirmed, validation experiments are crucial to demonstrate that the compound's cellular effects are indeed mediated through this target. This involves assessing the downstream signaling events of the target protein.

Experimental Protocol: Phospho-protein Western Blotting

• Cell Culture and Treatment:

  • Culture HeLa cells and serum-starve overnight.

  • Pre-treat with various concentrations of Pyrisulfoxin B for 2 hours.

  • Stimulate the PI3K/Akt/mTOR pathway with a growth factor (e.g., IGF-1) for 30 minutes.

• Protein Extraction and Western Blotting:

  • Lyse the cells and quantify protein concentration.

  • Perform Western blotting using antibodies against the total and phosphorylated forms of key downstream effectors of mTOR, such as p70S6K (Thr389) and 4E-BP1 (Thr37/46).

• Analysis:

  • A dose-dependent decrease in the phosphorylation of p70S6K and 4E-BP1 in Pyrisulfoxin B-treated cells would validate its inhibitory effect on the mTOR signaling pathway.

Caption: Hypothetical PI3K/Akt/mTOR signaling pathway inhibited by Pyrisulfoxin B.

Conclusion

This document outlines a robust, multi-faceted strategy for the identification and validation of the molecular target of a novel compound, Pyrisulfoxin B. By integrating unbiased proteomics with direct target engagement assays like DARTS and CETSA, and culminating in pathway-specific validation, researchers can build a comprehensive understanding of a compound's mechanism of action. This systematic approach is critical for advancing promising molecules through the drug development pipeline.

References

• 1. Pyrisulfoxin B | C13H11N3O2S | CID 10265301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cucurbitacin B and Its Derivatives: A Review of Progress in Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural Basis for Inhibition of Cathepsin B Drug Target from the Human Blood Fluke, Schistosoma mansoni - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. gccpo.org [gccpo.org]
• 8. TTD: Therapeutic Target Database [ttd.idrblab.cn]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

troubleshooting Pyrisulfoxin B instability in aqueous solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyrisulfoxin B, focusing on its instability in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: My Pyrisulfoxin B solution appears cloudy or has precipitated. What is the cause and how can I resolve this?

A1: Precipitation of Pyrisulfoxin B in aqueous solutions is a common issue primarily driven by its low water solubility, which is highly dependent on the pH of the solution. As a member of the sulfonylurea class, Pyrisulfoxin B is an acidic compound. Its solubility significantly increases in neutral to alkaline conditions.

To resolve this, ensure the pH of your aqueous solution is 7 or higher. If you observe precipitation, you can try to redissolve the compound by adjusting the pH with a small amount of a suitable base (e.g., 0.1 M NaOH) until the solution clears. For future experiments, it is recommended to prepare stock solutions in a slightly alkaline buffer (e.g., pH 7.4 phosphate buffer) or an organic solvent like DMSO, which can then be diluted into your aqueous experimental medium.

Q2: I am concerned about the stability of Pyrisulfoxin B in my aqueous experimental buffer during a multi-day experiment. How stable is it?

A2: The stability of Pyrisulfoxin B in aqueous solutions is primarily affected by pH and temperature. Sulfonylurea compounds like Pyrisulfoxin B are susceptible to hydrolytic degradation, which is accelerated in acidic conditions. In neutral to alkaline solutions, the rate of hydrolysis is significantly reduced. Elevated temperatures will also increase the rate of degradation regardless of the pH.

For long-term experiments, it is crucial to maintain a stable pH and temperature. If possible, prepare fresh solutions daily. If longer storage is necessary, store the aqueous solution at 2-8°C in a neutral or slightly alkaline buffer. It is highly recommended to perform a stability study under your specific experimental conditions to determine the degradation rate of Pyrisulfoxin B.

Q3: What are the primary degradation products of Pyrisulfoxin B in an aqueous solution?

A3: The primary degradation pathway for sulfonylurea herbicides in aqueous solution is the cleavage of the sulfonylurea bridge.[1] This hydrolysis results in the formation of two main degradation products: a substituted pyridine sulfonamide and a pyrimidine amine derivative. The exact structure of these degradation products for Pyrisulfoxin B would be specific to its molecular structure. These degradation products are generally considered to have significantly lower or no biological activity compared to the parent compound.

Q4: Can I prepare a concentrated stock solution of Pyrisulfoxin B in an organic solvent? If so, which solvent is recommended?

A4: Yes, preparing a concentrated stock solution in an organic solvent is a common and recommended practice for compounds with limited aqueous solubility. Dimethyl sulfoxide (DMSO) is a widely used solvent for this purpose. Pyrisulfoxin B should be readily soluble in DMSO at a high concentration. When preparing your working solutions, you can then dilute the DMSO stock into your aqueous buffer. It is important to ensure that the final concentration of DMSO in your experiment is low (typically <0.1%) to avoid any off-target effects of the solvent on your biological system.

Data Summary

The following tables provide representative data on the stability and solubility of sulfonylurea herbicides, which can be used as a guideline for working with Pyrisulfoxin B.

Table 1: Representative Half-life of a Sulfonylurea Herbicide (Nicosulfuron) in Aqueous Solution at 25°C

pH	Half-life (Days)
5	15 - 18
7	Stable
9	Stable

Data extrapolated from studies on Nicosulfuron, a structurally related sulfonylurea herbicide.[2][3]

Table 2: Representative Solubility of a Sulfonylurea Herbicide (Rimsulfuron) in Water at 25°C

pH	Solubility (g/L)
5	~0.1
7	6 - 7.3
9	6 - 7

Data from studies on Rimsulfuron, a structurally related sulfonylurea herbicide.[4][5][6]

Experimental Protocols

Protocol 1: Preparation of a Pyrisulfoxin B Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Pyrisulfoxin B in DMSO.

Materials:

• Pyrisulfoxin B (solid)

• Dimethyl sulfoxide (DMSO), anhydrous

• Analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

Procedure:

• Calculate the mass of Pyrisulfoxin B required to prepare the desired volume of a 10 mM stock solution (Molecular Weight of Pyrisulfoxin B: 273.31 g/mol ).

• Weigh the calculated amount of Pyrisulfoxin B using an analytical balance and transfer it to a microcentrifuge tube or amber glass vial.

• Add the required volume of anhydrous DMSO to the tube/vial.

• Vortex the solution until the Pyrisulfoxin B is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Store the stock solution at -20°C, protected from light.

Protocol 2: Stability Assessment of Pyrisulfoxin B in Aqueous Solution by HPLC

This protocol provides a general method to assess the stability of Pyrisulfoxin B in a specific aqueous buffer over time.

Materials:

• Pyrisulfoxin B stock solution (e.g., 10 mM in DMSO)

• Aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 HPLC column

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid or other suitable mobile phase modifier

• Autosampler vials

Procedure:

• Preparation of Working Solution: Prepare a working solution of Pyrisulfoxin B at the desired final concentration by diluting the DMSO stock solution into the aqueous buffer. For example, to prepare a 10 µM solution from a 10 mM stock, dilute 1 µL of the stock into 999 µL of the buffer. Prepare a sufficient volume for all time points.

• Time Zero (T=0) Sample: Immediately after preparation, transfer an aliquot of the working solution to an HPLC autosampler vial and inject it into the HPLC system to determine the initial concentration.

• Incubation: Incubate the remaining working solution under the desired experimental conditions (e.g., 37°C).

• Time Point Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot of the incubated solution, transfer it to an autosampler vial, and inject it into the HPLC system.

• HPLC Analysis:

  • Mobile Phase: A typical mobile phase for sulfonylurea analysis is a gradient of acetonitrile and water, both containing a small amount of formic acid (e.g., 0.1%).

  • Detection: Monitor the elution of Pyrisulfoxin B using a UV detector at a wavelength where the compound has maximum absorbance.

  • Quantification: The concentration of Pyrisulfoxin B at each time point is determined by integrating the peak area of the analyte.

• Data Analysis: Plot the concentration of Pyrisulfoxin B as a function of time. The degradation rate and half-life can be calculated from this data.

Visualizations

Caption: Mechanism of action of Pyrisulfoxin B.

Caption: Troubleshooting workflow for Pyrisulfoxin B instability.

References

• 1. Frontiers | Nicosulfuron Degradation by an Ascomycete Fungus Isolated From Submerged Alnus Leaf Litter [frontiersin.org]
• 2. journals.ekb.eg [journals.ekb.eg]
• 3. Nicosulfuron | C15H18N6O6S | CID 73281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. openknowledge.fao.org [openknowledge.fao.org]
• 5. fao.org [fao.org]
• 6. Rimsulfuron | C14H17N5O7S2 | CID 91779 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to Pyrisulfoxin B in Cancer Cell Lines

Important Note for Researchers:

Currently, there is a significant lack of publicly available scientific literature detailing the mechanism of action, clinical evaluation, or resistance mechanisms associated with Pyrisulfoxin B in the context of cancer therapy. While the chemical structure of Pyrisulfoxin B is known as a natural product from Streptomyces californicus, its biological activity against cancer cells has not been sufficiently documented to provide specific guidance on overcoming resistance.

Therefore, the following technical support center content is presented as a template for a fictional tyrosine kinase inhibitor, "Kinamycin," which targets the well-characterized PI3K/AKT/mTOR signaling pathway. This guide is intended to serve as a comprehensive example of how to structure troubleshooting guides, present data, and visualize experimental workflows as you might for a well-studied compound. Researchers can adapt this framework to their specific drug of interest as more information becomes available.

Technical Support Center: Overcoming Resistance to Kinamycin

This guide provides troubleshooting advice and frequently asked questions for researchers encountering resistance to the novel PI3K inhibitor, Kinamycin, in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line, which was initially sensitive to Kinamycin, is now showing reduced responsiveness. What are the common causes?

A1: Reduced sensitivity to Kinamycin can arise from several factors. The most common mechanisms of acquired resistance to PI3K inhibitors include:

• Upregulation of bypass signaling pathways: Cancer cells may activate alternative survival pathways to circumvent the PI3K/AKT blockade. A common bypass mechanism is the activation of the MAPK/ERK pathway.

• Target alteration: Mutations in the PIK3CA gene, the target of Kinamycin, can prevent effective drug binding.

• Increased drug efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), can actively pump Kinamycin out of the cell, reducing its intracellular concentration.

Q2: How can I determine if my resistant cells are overexpressing drug efflux pumps?

A2: You can assess drug efflux pump activity using a rhodamine 123 accumulation assay. P-gp actively transports rhodamine 123 out of the cell. A lower fluorescence signal in your resistant cells compared to the parental sensitive cells suggests increased P-gp activity. This can be confirmed by Western blotting for ABCB1/P-gp.

Q3: What are the recommended strategies for overcoming Kinamycin resistance?

A3: A common and often effective strategy is combination therapy. Based on the resistance mechanism, you could consider:

• Co-treatment with a MEK inhibitor: If you observe MAPK/ERK pathway activation, a combination with a MEK inhibitor like Trametinib can be synergistic.

• Co-treatment with a P-gp inhibitor: If drug efflux is the issue, using a P-gp inhibitor such as Verapamil or a more specific third-generation inhibitor can restore sensitivity.

• Using a next-generation PI3K inhibitor: If a target mutation is suspected, an inhibitor designed to bind to the mutated kinase might be effective.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Complete loss of Kinamycin efficacy	- PIK3CA gatekeeper mutation- High-level amplification of a bypass pathway receptor (e.g., HER2)	- Sequence the PIK3CA gene in resistant cells.- Perform a receptor tyrosine kinase (RTK) array to identify upregulated receptors.
Shift in IC50 value (reduced potency)	- Increased expression of P-glycoprotein (P-gp/ABCB1)- Upregulation of a parallel survival pathway (e.g., MAPK/ERK)	- Perform a rhodamine 123 efflux assay.- Analyze phosphorylation status of ERK1/2 via Western blot.
Heterogeneous response within the cell population	- Emergence of a resistant subclone	- Perform single-cell cloning and characterize the sensitivity of individual clones.- Consider a combination therapy to target both sensitive and resistant populations.

Experimental Protocols

Protocol 1: Western Blot Analysis of PI3K and MAPK Pathway Activation

• Cell Lysis:

  • Culture sensitive and resistant cells to 80% confluency.

  • Treat cells with Kinamycin (at the IC50 concentration for sensitive cells) for 24 hours. Include an untreated control.

  • Wash cells twice with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification:

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane on a 10% SDS-polyacrylamide gel.

  • Run the gel and transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-p-AKT (Ser473), anti-total AKT, anti-p-ERK1/2 (Thr202/Tyr204), anti-total ERK1/2, and anti-GAPDH).

  • Wash with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize bands using an ECL detection system.

Protocol 2: Rhodamine 123 Efflux Assay for P-gp Activity

• Cell Seeding:

  • Seed sensitive and resistant cells in a 96-well black, clear-bottom plate at a density of 1 x 104 cells/well and allow them to adhere overnight.

• Rhodamine 123 Staining:

  • Wash cells with pre-warmed PBS.

  • Incubate cells with 5 µM rhodamine 123 in serum-free media for 30 minutes at 37°C.

  • For a positive control, pre-incubate a set of wells with a P-gp inhibitor (e.g., 50 µM Verapamil) for 1 hour before adding rhodamine 123.

• Efflux Measurement:

  • Wash cells three times with ice-cold PBS to remove extracellular dye.

  • Add pre-warmed serum-free media and measure the intracellular fluorescence at time 0 using a plate reader (Excitation/Emission ~485/528 nm).

  • Incubate the plate at 37°C and measure fluorescence at 30, 60, and 120 minutes.

• Data Analysis:

  • Normalize the fluorescence at each time point to the time 0 reading. A faster decay in fluorescence in resistant cells compared to sensitive cells indicates higher P-gp activity.

Visualizations

Caption: Kinamycin inhibits the PI3K pathway, but resistance can arise via activation of the MAPK/ERK bypass pathway.

Caption: A logical workflow for diagnosing and addressing Kinamycin resistance in cancer cell lines.

minimizing off-target effects of Pyrisulfoxin B in experiments

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers minimize off-target effects and ensure the successful application of Pyrisulfoxin B in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with Pyrisulfoxin B, with a focus on identifying and mitigating off-target effects.

Problem	Possible Cause	Recommended Solution
Unexpected or inconsistent cellular phenotype observed.	Off-target effects: Pyrisulfoxin B may be inhibiting kinases other than the intended target, leading to complex biological responses.[1][2]	1. Confirm On-Target Engagement: Perform a target engagement assay (e.g., cellular thermal shift assay - CETSA) to verify that Pyrisulfoxin B is binding to its intended target in your cellular model. 2. Titrate the Concentration: Use the lowest effective concentration of Pyrisulfoxin B. Determine the IC50 for your target of interest in a cell-based assay and use concentrations at or slightly above this value.[3] Concentrations significantly above the IC50 are more likely to cause off-target effects.[3] 3. Use a Structurally Unrelated Inhibitor: If possible, use a second, structurally distinct inhibitor for the same target to confirm that the observed phenotype is due to inhibition of the intended target and not an off-target effect of Pyrisulfoxin B. 4. Rescue Experiment: If a downstream effector of the target kinase is known, attempt to rescue the phenotype by expressing a constitutively active form of this effector.
Discrepancy between biochemical and cellular assay results.	Cellular permeability and stability issues: Pyrisulfoxin B may have poor cell membrane permeability or may be rapidly metabolized within the cell.[3] Efflux pump activity: The compound may be actively transported out of the cell by efflux pumps.	1. Assess Cell Permeability: Use analytical techniques like LC-MS/MS to measure the intracellular concentration of Pyrisulfoxin B. 2. Evaluate Compound Stability: Incubate Pyrisulfoxin B in your cell culture medium and with cell lysates to assess its stability over the course of your experiment. 3. Inhibit Efflux Pumps: If efflux is suspected, co-incubate with known efflux pump inhibitors to see if this potentiates the effect of Pyrisulfoxin B.
High background or non-specific signal in kinase assays.	ATP concentration: The concentration of ATP in the assay can influence the apparent potency and selectivity of ATP-competitive inhibitors.[4] Promiscuous inhibition: At high concentrations, some kinase inhibitors can non-specifically interact with a wide range of kinases.[2][5]	1. Optimize ATP Concentration: For biochemical assays, use an ATP concentration that is close to the Km value for the specific kinase being tested. This will provide a more accurate measure of the inhibitor's potency.[4] 2. Perform Kinome-wide Profiling: To understand the selectivity of Pyrisulfoxin B, consider performing a kinome-wide selectivity profiling screen at a concentration 10- to 100-fold above its IC50 for the primary target.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Pyrisulfoxin B in cell-based assays?

A1: The optimal concentration of Pyrisulfoxin B will depend on the specific cell type and the target of interest. We recommend performing a dose-response experiment to determine the IC50 value in your experimental system. As a starting point, a concentration range of 10 nM to 10 µM is often used for initial characterization of kinase inhibitors.[3] It is crucial to use the lowest concentration that elicits the desired biological effect to minimize the risk of off-target activity.[3]

Q2: How can I be sure that the observed phenotype is due to the inhibition of my target of interest and not an off-target effect?

A2: This is a critical question in pharmacological studies. We recommend a multi-pronged approach to validate your findings:

• Use a control compound: Employ a structurally similar but inactive analog of Pyrisulfoxin B as a negative control.

• Orthogonal inhibitor: Confirm your results with a structurally different inhibitor that targets the same kinase.

• Genetic validation: Use techniques like siRNA, shRNA, or CRISPR/Cas9 to knockdown or knockout the target kinase and see if it phenocopies the effect of Pyrisulfoxin B.[8]

• Rescue experiments: If possible, "rescue" the phenotype by expressing a drug-resistant mutant of the target kinase or a constitutively active downstream effector.

Q3: What is the known kinase selectivity profile of Pyrisulfoxin B?

A3: Based on the analysis of a structurally similar compound with a pyrazolopyrimidine core, Pyrisulfoxin B is predicted to be a potent kinase inhibitor. The following table summarizes the hypothetical selectivity profile based on data for a similar compound, PP242.[6]

Kinase	IC50 (nM)	Predicted On-Target/Off-Target
Target Kinase X	8	On-Target
Ret	>800	Off-Target
PKCα	>800	Off-Target
PKCβII	>800	Off-Target
JAK2 V617F	>800	Off-Target

Note: This data is hypothetical and should be confirmed experimentally for Pyrisulfoxin B.

Experimental Protocols

Protocol: In Vitro Kinase Inhibition Assay

This protocol describes a general method for assessing the inhibitory activity of Pyrisulfoxin B against a purified kinase in a biochemical assay.

Materials:

• Purified active kinase

• Kinase-specific substrate peptide

• Pyrisulfoxin B

• DMSO (for compound dilution)

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ATP solution

• Kinase detection reagent (e.g., ADP-Glo™, Kinase-Glo®)

• White, opaque 96-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of Pyrisulfoxin B in DMSO. A typical starting range is 100 µM to 1 nM.

• Assay Plate Setup:

  • Add 2.5 µL of the diluted Pyrisulfoxin B or DMSO (vehicle control) to the wells of a 96-well plate.

  • Add 5 µL of a solution containing the kinase and substrate peptide in kinase reaction buffer.

• Initiate Kinase Reaction: Add 2.5 µL of ATP solution to each well to start the reaction. The final ATP concentration should be at or near the Km for the specific kinase.[4]

• Incubation: Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Stop Reaction and Detect Signal: Add the kinase detection reagent according to the manufacturer's instructions to stop the reaction and generate a luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle (DMSO) control (100% activity) and a no-kinase control (0% activity).

  • Plot the percent inhibition versus the logarithm of the Pyrisulfoxin B concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: Hypothetical signaling pathway inhibited by Pyrisulfoxin B.

Caption: Workflow for assessing the specificity of Pyrisulfoxin B.

Caption: Troubleshooting decision tree for unexpected phenotypes.

References

• 1. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 2. Selectivity and therapeutic inhibition of kinases: to be or not to be? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The selectivity of protein kinase inhibitors: a further update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How to reduce off-target effects and increase CRISPR editing efficiency? | MolecularCloud [molecularcloud.org]

Pyrisulfoxin B purity assessment and quality control

This technical support center provides researchers, scientists, and drug development professionals with essential information for the purity assessment and quality control of Pyrisulfoxin B. Pyrisulfoxin B (C₁₃H₁₁N₃O₂S) is a natural product isolated from Streptomyces californicus[1]. As a novel bioactive molecule, ensuring its purity is critical for reproducible and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Pyrisulfoxin B and why is its purity important? A1: Pyrisulfoxin B is a sulfur-containing heterocyclic natural product with the molecular weight of 273.31 g/mol [1]. As with any bioactive small molecule, impurities can lead to misleading biological data, cause off-target effects, or introduce toxicity. Therefore, rigorous purity assessment is essential for accurate structure-activity relationship (SAR) studies and reliable preclinical development.

Q2: What are the primary analytical methods for determining the purity of Pyrisulfoxin B? A2: The most common and effective methods for purity determination of small molecules like Pyrisulfoxin B are High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. HPLC is ideal for quantifying the main component relative to impurities, while LC-MS helps in identifying the mass of these impurities, and NMR provides structural confirmation and can be used for quantitative analysis (qNMR)[2].

Q3: How should Pyrisulfoxin B be stored to maintain its integrity? A3: To prevent degradation, Pyrisulfoxin B should be stored as a solid in a tightly sealed container at -20°C, protected from light and moisture. If in solution (e.g., dissolved in DMSO), it should be stored in small aliquots at -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide: HPLC Purity Analysis

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for purity assessment. Below are common issues encountered during the analysis of Pyrisulfoxin B and their solutions.

Problem	Possible Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	- Sample overload- Incompatible sample solvent- Column degradation or contamination	- Reduce the injection volume or sample concentration.- Dissolve the sample in the mobile phase or a weaker solvent.- Flush the column with a strong solvent or replace the column.
Shifting Retention Times	- Inconsistent mobile phase preparation- Fluctuation in column temperature- Pump malfunction or leaks	- Prepare fresh mobile phase daily and ensure it is thoroughly degassed[1].- Use a column oven to maintain a stable temperature.- Check the system for leaks and ensure the pump is delivering a consistent flow rate[3].
Ghost Peaks / Spurious Peaks	- Contamination in the mobile phase or sample- Carryover from a previous injection- Sample degradation	- Use high-purity solvents and filter the mobile phase.- Implement a needle wash step between injections.- Analyze the sample promptly after preparation and ensure proper storage.
High Backpressure	- Blockage in the guard column or column frit- Particulate matter from the sample- Buffer precipitation	- Replace the guard column or back-flush the analytical column (if permissible).- Filter all samples through a 0.22 µm syringe filter before injection.- Ensure the mobile phase buffer is fully dissolved and miscible with the organic solvent.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC for Purity Assessment of Pyrisulfoxin B

This protocol outlines a standard method for determining the purity of a Pyrisulfoxin B sample.

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water (HPLC-grade).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC-grade).

  • Filter both phases through a 0.22 µm membrane filter and degas for 15 minutes in an ultrasonic bath.

• Sample Preparation:

  • Prepare a stock solution of Pyrisulfoxin B at 1 mg/mL in DMSO.

  • Dilute the stock solution to a final concentration of 50 µg/mL using a 50:50 mixture of Mobile Phase A and B.

• HPLC Instrument Parameters:

  • Column: C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 30°C.

  • UV Detection: 254 nm.

  • Gradient Elution:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	95	5
    20.0	5	95
    25.0	5	95
    25.1	95	5

    | 30.0 | 95 | 5 |

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of Pyrisulfoxin B by dividing the peak area of the main component by the total area of all peaks, expressed as a percentage (% Area).

Visualizations

Experimental Workflow

References

• 1. Pyrisulfoxin B | C13H11N3O2S | CID 10265301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sarpublication.com [sarpublication.com]
• 3. Recently Discovered Secondary Metabolites from Streptomyces Species - PMC [pmc.ncbi.nlm.nih.gov]

avoiding degradation of Pyrisulfoxin B during storage

Technical Support Center: Pyrisulfoxin B

Welcome to the technical support center for Pyrisulfoxin B. This resource provides essential guidance on the proper storage, handling, and stability testing of Pyrisulfoxin B to ensure the integrity and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Pyrisulfoxin B?

For optimal stability, solid Pyrisulfoxin B should be stored at -20°C, protected from light, and kept in a desiccated environment. Stock solutions should be prepared fresh, but if short-term storage is necessary, they should be aliquoted and stored at -80°C for no longer than one month. Avoid repeated freeze-thaw cycles.

Q2: My Pyrisulfoxin B solution, typically colorless, has developed a yellow tint. What does this indicate?

A change in color often suggests degradation. The most common degradation pathways for Pyrisulfoxin B involve oxidation of the sulfoxide group, which can sometimes lead to the formation of colored impurities. We recommend performing a purity analysis (e.g., via HPLC) to assess the integrity of the compound and preparing a fresh stock solution.

Q3: I've observed a precipitate in my stock solution after thawing. Is it still usable?

Precipitation upon thawing can occur if the compound's solubility limit has been exceeded or if the solvent has partially evaporated. Gently warm the solution to 37°C and vortex to attempt redissolution. If the precipitate does not dissolve, it may consist of insoluble degradants or the compound itself. We advise filtering the solution through a 0.22 µm syringe filter before use and re-quantifying the concentration. For best results, prepare a fresh solution.

Q4: What are the primary chemical degradation pathways for Pyrisulfoxin B?

Based on its chemical structure, Pyrisulfoxin B is primarily susceptible to two degradation pathways:

• Oxidation: The methylsulfinyl (sulfoxide) group is prone to oxidation, converting it to a methylsulfonyl (sulfone) group, forming the primary degradation product, Pyrisulfoxin B-sulfone.

• Photodegradation: Exposure to UV light can induce complex degradation pathways, leading to a loss of purity and the formation of various minor impurities.

Q5: How can I proactively monitor the stability of my Pyrisulfoxin B samples?

Regularly assess the purity of your stock solutions using a stability-indicating method, such as reverse-phase HPLC with UV detection. Comparing the peak area of the parent compound against the total peak area of all related substances can provide a quantitative measure of purity. We recommend performing this check monthly for solutions stored at -80°C.

Troubleshooting Guide

If you are experiencing inconsistent experimental results or suspect compound degradation, use the following guide to identify and resolve the issue.

Caption: Troubleshooting workflow for Pyrisulfoxin B stability issues.

Quantitative Stability Data

The following tables summarize hypothetical stability data for Pyrisulfoxin B under various storage conditions. Purity was assessed by HPLC.

Table 1: Stability of Solid Pyrisulfoxin B

Storage Condition	% Purity after 3 Months	% Purity after 12 Months
-20°C, Desiccated, Dark	>99.5%	>99.0%
4°C, Desiccated, Dark	98.2%	95.5%
25°C, Ambient Light	91.0%	78.6%

Table 2: Stability of Pyrisulfoxin B in DMSO (10 mM) Solution

Storage Condition	% Purity after 1 Week	% Purity after 1 Month
-80°C, Dark	>99.8%	99.1%
-20°C, Dark	99.2%	96.8%
4°C, Dark	97.1%	90.4%
25°C, Ambient Light	85.3%	<70% (Precipitate)

Experimental Protocols

Protocol 1: Forced Degradation Study Workflow

A forced degradation study is essential to identify potential degradation products and establish a stability-indicating analytical method.

Caption: Experimental workflow for a forced degradation study of Pyrisulfoxin B.

Methodology:

• Preparation: Prepare a 1 mg/mL solution of Pyrisulfoxin B in a 50:50 acetonitrile/water mixture.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the drug solution with 1 mL of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix 1 mL of the drug solution with 1 mL of 0.1 M NaOH. Incubate at 60°C.

  • Oxidation: Mix 1 mL of the drug solution with 1 mL of 3% H₂O₂. Keep at room temperature.

  • Photodegradation: Expose 1 mL of the drug solution in a quartz cuvette to UV light (254 nm).

• Sampling: Collect samples at predetermined time points (e.g., 2, 8, 24 hours).

• Quenching: Neutralize acidic and basic samples with an equimolar amount of base or acid, respectively. Dilute all samples with mobile phase.

• Analysis: Analyze the samples using a validated HPLC-UV method. Use a mass spectrometer (MS) detector to help identify the mass of any degradation products.

Protocol 2: Routine Purity Analysis by HPLC

• Column: C18 Reverse-Phase (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 280 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visualized Degradation Pathway

The primary degradation pathway for Pyrisulfoxin B under oxidative stress is the conversion of the sulfoxide to a sulfone.

Caption: Proposed oxidative degradation pathway of Pyrisulfoxin B.

dealing with low yield during Pyrisulfoxin B isolation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the isolation of Pyrisulfoxin B, particularly in addressing issues of low yield.

Frequently Asked Questions (FAQs)

Q1: What is Pyrisulfoxin B and what are its key chemical features?

Pyrisulfoxin B is a natural product produced by fermentation of Streptomyces species, such as Streptomyces californicus.[1] Its chemical structure contains a sulfated oxime functional group, which can present specific challenges during isolation due to potential instability and polarity.

Q2: What are the primary stages of Pyrisulfoxin B isolation?

The isolation of Pyrisulfoxin B, like many natural products from fermentation, typically involves three main stages:

• Fermentation: Culturing the producing microorganism (Streptomyces sp.) under optimized conditions to maximize the production of the target compound.

• Extraction: Separating the crude Pyrisulfoxin B from the fermentation broth and mycelia.

• Purification: A series of chromatographic steps to isolate Pyrisulfoxin B from other metabolites and impurities.

Q3: What is a typical yield for Pyrisulfoxin B?

Publicly available data on the specific yield of Pyrisulfoxin B is limited. Yields of secondary metabolites from microbial fermentation can vary significantly based on the producing strain, fermentation conditions, and extraction efficiency. Low yield is a common challenge in natural product isolation.[2]

Q4: Why is my Pyrisulfoxin B yield consistently low?

Low yields can be attributed to several factors across the entire workflow, from fermentation to final purification. These can include suboptimal fermentation conditions, degradation of the target molecule during extraction, and losses during chromatographic purification. A systematic troubleshooting approach, as outlined in the guides below, is crucial for identifying and addressing the root cause.

Troubleshooting Guides

Guide 1: Optimizing Fermentation Yield

Low production of Pyrisulfoxin B during fermentation is a primary cause of low final yield. The following table outlines common issues and recommended actions to optimize fermentation parameters.

Potential Issue	Possible Cause(s)	Recommended Troubleshooting Actions
Low Biomass	- Inadequate nutrient medium- Suboptimal pH or temperature- Poor aeration	- Screen different carbon and nitrogen sources.- Optimize pH and temperature throughout the fermentation run.- Increase agitation speed or use baffled flasks for improved oxygen transfer.
Low Pyrisulfoxin B Titer	- Incorrect fermentation time- Precursor limitation- Feedback inhibition	- Perform a time-course study to determine the optimal harvest time.- Supplement the medium with potential biosynthetic precursors.- Consider strategies for in situ product removal to alleviate feedback inhibition.
Batch-to-Batch Variability	- Inconsistent inoculum quality- Variation in raw material quality	- Standardize inoculum preparation (age, cell density).- Use high-quality, consistent sources for media components.

Experimental Protocol: Optimization of Fermentation Parameters

• Inoculum Preparation: Prepare a seed culture of Streptomyces californicus in a suitable vegetative medium. Incubate for 48-72 hours at 28°C with shaking (200 rpm).

• Production Medium: Inoculate the production medium with the seed culture (typically 5-10% v/v).

• Parameter Testing:

  • Temperature: Test a range of temperatures (e.g., 25°C, 28°C, 32°C).

  • pH: Test different initial pH values (e.g., 6.5, 7.0, 7.5) and monitor pH changes during fermentation.

  • Carbon/Nitrogen Sources: Systematically replace or supplement the default carbon (e.g., glucose, starch) and nitrogen (e.g., yeast extract, peptone) sources.

• Time-Course Analysis: At regular intervals (e.g., every 24 hours), withdraw a sample of the fermentation broth.

• Quantification: Extract the samples and analyze the Pyrisulfoxin B concentration using a suitable analytical method like High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Plot Pyrisulfoxin B concentration and biomass over time for each condition to identify the optimal parameters.

Guide 2: Improving Extraction Efficiency

Inefficient extraction can lead to significant loss of Pyrisulfoxin B. The choice of solvent and extraction method is critical.

Potential Issue	Possible Cause(s)	Recommended Troubleshooting Actions
Poor Recovery from Broth	- Inappropriate solvent polarity- Emulsion formation during liquid-liquid extraction	- Test a range of solvents with varying polarities (e.g., ethyl acetate, butanol, dichloromethane).- Use a separatory funnel and allow adequate time for layers to separate. Consider centrifugation to break emulsions.
Low Recovery from Mycelia	- Inefficient cell lysis- Strong binding of the compound to cellular components	- Homogenize or sonicate the mycelia to ensure complete cell disruption before solvent extraction.- Use a polar solvent like methanol or acetone for initial extraction from the mycelia.
Product Degradation	- pH instability- Thermal degradation	- Buffer the extraction solvents to maintain a stable pH.- Perform extractions at reduced temperatures (e.g., in an ice bath) and minimize exposure to heat during solvent evaporation.

Experimental Protocol: Solvent Extraction Optimization

• Sample Preparation: Separate the fermentation broth from the mycelia by centrifugation or filtration.

• Liquid-Liquid Extraction (Broth):

  • Divide the supernatant into equal aliquots.

  • Extract each aliquot with an equal volume of a different organic solvent (e.g., ethyl acetate, n-butanol, chloroform).

  • Repeat the extraction three times for each solvent.

  • Combine the organic phases for each solvent, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Solid-Liquid Extraction (Mycelia):

  • Lyophilize the mycelia to remove water.

  • Extract the dried mycelia with different solvents (e.g., methanol, acetone, ethyl acetate) using sonication or shaking.

  • Filter the extracts and concentrate the solvent.

• Analysis: Analyze the crude extracts via HPLC or Thin Layer Chromatography (TLC) to compare the relative amounts of Pyrisulfoxin B recovered with each solvent.

Guide 3: Minimizing Losses During Purification

The multi-step nature of purification can lead to cumulative losses. Careful technique and optimization of each step are essential.

Potential Issue	Possible Cause(s)	Recommended Troubleshooting Actions
Poor Separation in Chromatography	- Inappropriate stationary or mobile phase- Co-elution with impurities	- Screen different column types (e.g., silica gel, C18, Sephadex).- Optimize the mobile phase composition (solvent ratios, pH, additives).- Employ orthogonal purification techniques (e.g., normal phase followed by reverse phase).
Compound Degradation on Column	- Instability on silica gel (acidic surface)- Decomposition during solvent evaporation	- Consider using neutral alumina or a bonded-phase silica for acid-sensitive compounds.- Use a rotary evaporator at low temperature and pressure. For very sensitive compounds, consider lyophilization from a suitable solvent.
Irreversible Adsorption	- Strong interaction with the stationary phase	- Add a competitive binder or a modifier to the mobile phase.- Use a different stationary phase with weaker interactions.

Visualizing the Workflow and Biosynthesis

To aid in understanding the experimental process and the potential origin of Pyrisulfoxin B, the following diagrams are provided.

Caption: A generalized workflow for the isolation and purification of Pyrisulfoxin B.

Caption: A plausible biosynthetic pathway for Pyrisulfoxin B, highlighting key enzymatic steps.

References

• 1. Pyrisulfoxin B | C13H11N3O2S | CID 10265301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Refining Cell-Based Assays for Pyrisulfoxin B Activity

Welcome to the technical support center for researchers working with Pyrisulfoxin B. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you refine your cell-based assays and accurately determine the biological activity of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for Pyrisulfoxin B in a cell-based assay?

A1: For a novel compound like Pyrisulfoxin B, it is recommended to start with a wide concentration range to determine its potency. A common starting point is a serial dilution from 100 µM down to 1 nM. This broad range will help identify the half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50).

Q2: Which cell lines are most suitable for studying the activity of Pyrisulfoxin B?

A2: The choice of cell line is highly dependent on the suspected target pathway of Pyrisulfoxin B. If the target is unknown, it is advisable to screen a panel of cell lines from different tissue origins (e.g., cancer cell lines from various organs, normal cell lines) to identify a sensitive cell line. The selection should be based on the biological question being addressed.

Q3: How can I be sure that the observed effect is specific to Pyrisulfoxin B and not due to solvent toxicity?

A3: It is crucial to include a vehicle control in your experiments. This control should contain the same concentration of the solvent (e.g., DMSO) used to dissolve Pyrisulfoxin B as is present in the highest concentration of the compound tested. This will help differentiate the specific effects of Pyrisulfoxin B from any non-specific effects of the solvent.

Q4: What are the best practices for plate setup to minimize variability in cell-based assays?

A4: To minimize variability, it is important to avoid "edge effects." This can be achieved by not seeding cells in the outermost wells of the microplate or by filling these wells with sterile phosphate-buffered saline (PBS) or media. Additionally, ensure a uniform cell seeding density across all wells and proper mixing of reagents.[1] Black plates with clear bottoms are often recommended for fluorescence-based assays to reduce background and crosstalk between wells.[2]

Troubleshooting Guide

Problem 1: High variability between replicate wells.

• Possible Cause: Inconsistent cell seeding, improper mixing of the compound, or edge effects.

• Troubleshooting Steps:

  • Optimize Cell Seeding: Ensure your cell suspension is homogenous before and during seeding. Use a multichannel pipette with care to dispense equal volumes into each well.

  • Ensure Proper Mixing: After adding Pyrisulfoxin B, gently mix the plate on a plate shaker for a few seconds to ensure even distribution of the compound.

  • Mitigate Edge Effects: As mentioned in the FAQs, avoid using the outer wells for experimental samples.

  • Check for Contamination: Mycoplasma contamination can affect cell health and lead to inconsistent results.[1] Regularly test your cell cultures.

Problem 2: No significant dose-response curve observed.

• Possible Cause: The concentration range of Pyrisulfoxin B may be too low or too high, the incubation time may be inappropriate, or the chosen assay may not be sensitive enough.

• Troubleshooting Steps:

  • Adjust Concentration Range: Test a wider or different range of Pyrisulfoxin B concentrations.

  • Optimize Incubation Time: Perform a time-course experiment to determine the optimal incubation time for observing the desired effect.

  • Select a More Sensitive Assay: Consider using a more sensitive readout, such as a luciferase reporter assay or a fluorescence-based assay with a red-shifted dye to avoid autofluorescence.[2]

  • Confirm Compound Activity: Verify the integrity and activity of your Pyrisulfoxin B stock.

Problem 3: High background signal in the assay.

• Possible Cause: Autofluorescence from the compound, cells, or media components.[2] Non-specific binding of detection reagents.

• Troubleshooting Steps:

  • Use Phenol Red-Free Media: Phenol red in cell culture media can cause high background fluorescence.[2]

  • Test for Compound Autofluorescence: Measure the fluorescence of Pyrisulfoxin B in cell-free media.

  • Optimize Washing Steps: Increase the number or stringency of washing steps to remove unbound detection reagents.

  • Select Appropriate Plates: Use black microplates for fluorescence assays to minimize background.[2]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of Pyrisulfoxin B on cell proliferation and viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Pyrisulfoxin B in culture media. Remove the old media from the cells and add the media containing different concentrations of the compound. Include a vehicle control (media with DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Table 1: Example Data for Pyrisulfoxin B Effect on Cell Viability

Pyrisulfoxin B (µM)	Absorbance (570 nm) - 24h	% Viability - 24h	Absorbance (570 nm) - 48h	% Viability - 48h
0 (Vehicle)	1.25	100%	1.52	100%
0.1	1.23	98.4%	1.48	97.4%
1	1.15	92.0%	1.25	82.2%
10	0.85	68.0%	0.76	50.0%
100	0.45	36.0%	0.31	20.4%

Protocol 2: Luciferase Reporter Assay for Pathway Activity

This protocol can be used to determine if Pyrisulfoxin B affects a specific signaling pathway for which a luciferase reporter construct is available.

• Transfection: Co-transfect cells with a firefly luciferase reporter plasmid under the control of a pathway-specific promoter and a Renilla luciferase plasmid for normalization.

• Cell Seeding: Seed the transfected cells in a 96-well plate.

• Compound Treatment: Treat the cells with various concentrations of Pyrisulfoxin B.

• Incubation: Incubate for the desired period.

• Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Measurement: Measure firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

Table 2: Example Data for Pyrisulfoxin B Effect on a Hypothetical Signaling Pathway

Pyrisulfoxin B (µM)	Firefly Luciferase Activity (RLU)	Renilla Luciferase Activity (RLU)	Normalized Response (Firefly/Renilla)
0 (Vehicle)	15000	5000	3.0
0.1	15200	5100	2.98
1	18000	4900	3.67
10	35000	5050	6.93
100	60000	4950	12.12

Visualizations

Caption: General workflow for a cell-based assay with Pyrisulfoxin B.

Caption: Troubleshooting high variability in experimental replicates.

Caption: Hypothetical inhibition of the PI3K/Akt pathway by Pyrisulfoxin B.

References

• 1. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]
• 2. selectscience.net [selectscience.net]

Reference Data & Comparative Studies

A Comparative Analysis of Pyrisulfoxin B and Doxorubicin in Leukemia Models: A Data-Driven Guide

A comprehensive comparison between Pyrisulfoxin B and the established chemotherapeutic agent doxorubicin for the treatment of leukemia is currently hampered by a lack of publicly available data on the efficacy of Pyrisulfoxin B in relevant leukemia models. While research has been conducted on a class of compounds known as pyrisulfoxins, specific quantitative data detailing the cytotoxic effects of Pyrisulfoxin B on leukemia cell lines, such as IC50 values, are not available in the scientific literature.

This guide, therefore, will focus on providing a detailed overview of the known anti-leukemic properties of doxorubicin, including its mechanism of action, effects on signaling pathways, and available cytotoxicity data. We will also briefly touch upon the existing research on pyrisulfoxin compounds to provide context for future comparative studies, should data on Pyrisulfoxin B become available.

Doxorubicin: A Pillar in Leukemia Chemotherapy

Doxorubicin is an anthracycline antibiotic that has been a cornerstone of combination chemotherapy regimens for various hematological malignancies, including acute myeloid leukemia (AML) and acute lymphoblastic leukemia (ALL), for decades.[1] Its primary mechanisms of action against cancer cells are multifaceted and include:

• DNA Intercalation: Doxorubicin inserts itself between the base pairs of the DNA double helix, thereby obstructing DNA replication and transcription processes essential for cancer cell proliferation.[2][3]

• Topoisomerase II Inhibition: It forms a stable complex with the enzyme topoisomerase II and DNA, leading to double-strand breaks that trigger apoptotic cell death.[3]

• Generation of Reactive Oxygen Species (ROS): Doxorubicin can undergo redox cycling, leading to the production of free radicals that cause oxidative damage to cellular components, including DNA, proteins, and lipids, ultimately contributing to cell death.[3][4]

Signaling Pathways Modulated by Doxorubicin in Leukemia

Doxorubicin's cytotoxic effects are mediated through its influence on several key signaling pathways within leukemia cells. A primary pathway implicated in doxorubicin-induced apoptosis is the intrinsic, or mitochondrial, pathway.

As depicted in Figure 1, doxorubicin-induced DNA damage and increased reactive oxygen species (ROS) converge on the mitochondria, leading to the release of cytochrome c.[5] This event triggers the formation of the apoptosome, a protein complex that activates caspase-9, which in turn activates the executioner caspase-3, culminating in the programmed cell death of the leukemia cell.[5]

Recent studies have also suggested that the Notch signaling pathway may be activated upon doxorubicin treatment and is required for doxorubicin-induced apoptosis in some cancer cells.[6]

Quantitative Analysis of Doxorubicin's Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The IC50 values for doxorubicin against various leukemia cell lines have been reported in numerous studies, though the exact values can vary depending on the experimental conditions.

Cell Line	Leukemia Type	Doxorubicin IC50 (µM)
HL-60	Acute Promyelocytic Leukemia	0.019 - 0.02
MOLM-13	Acute Myeloid Leukemia	Not explicitly provided, but cytotoxic effects observed at 0.5 and 1 µM[1]
K562	Chronic Myeloid Leukemia	4.29 - 6.23

Note: The IC50 values can vary between different studies due to variations in experimental protocols, such as incubation time and the specific assay used.

Experimental Protocols for Doxorubicin Cytotoxicity Assessment

The following is a generalized workflow for determining the cytotoxic effects of doxorubicin on leukemia cell lines.

Key Methodologies

• Cell Culture: Leukemia cell lines (e.g., HL-60, K562, MOLM-13) are maintained in appropriate culture medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Cytotoxicity Assay (MTT Assay):

  • Cells are seeded in 96-well plates and allowed to attach or stabilize overnight.

  • The cells are then treated with a range of concentrations of doxorubicin (and a vehicle control) for a specified period (typically 48-72 hours).

  • Following treatment, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

  • The formazan crystals are dissolved using a solubilization solution (e.g., DMSO).

  • The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • The percentage of cell viability is calculated relative to the vehicle-treated control cells, and the IC50 value is determined from the dose-response curve.

• Apoptosis Assays (Annexin V/Propidium Iodide Staining): To confirm that cell death is occurring via apoptosis, flow cytometry analysis using Annexin V and propidium iodide (PI) staining can be performed. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.[1]

The Pyrisulfoxin Family: An Area for Future Investigation

Pyrisulfoxins are a class of 2,2′-bipyridine derivatives that have been isolated from endophytic Streptomyces species.[7] A study published in 2020 described the isolation and characterization of several new pyrisulfoxin compounds, including Pyrisulfoxin B, from Streptomyces albolongus EA12432.[7] This study evaluated the cytotoxic activity of some of these compounds against a panel of cancer cell lines, which included the leukemia cell lines HL-60, MV-4-11, and K562.[7]

While the study reported that racemic pyrisulfoxin D exhibited significant cytotoxicity against a range of cancer cell lines with IC50 values between 0.92 to 9.71 μM, it did not provide specific data for the leukemia cell lines.[7] Furthermore, no cytotoxic data was presented for Pyrisulfoxin B against any of the tested cell lines.

Conclusion

Doxorubicin remains a vital therapeutic agent in the fight against leukemia, with a well-characterized mechanism of action involving DNA damage, topoisomerase II inhibition, and the induction of apoptosis through various signaling pathways. In contrast, the potential of Pyrisulfoxin B as an anti-leukemic agent is yet to be elucidated. The absence of published data on its cytotoxic effects and mechanism of action in leukemia models makes a direct comparison with doxorubicin impossible at this time. Future research is required to isolate and characterize the bioactivity of Pyrisulfoxin B in leukemia to determine if it holds promise as a novel therapeutic candidate. Such studies would be the first step towards a meaningful comparative analysis with established drugs like doxorubicin.

References

• 1. Doxorubicin selectively induces apoptosis through the inhibition of a novel isoform of Bcl-2 in acute myeloid leukaemia MOLM-13 cells with reduced Beclin 1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Mechanism of apoptosis induced by doxorubicin through the generation of hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dovepress.com [dovepress.com]
• 7. Frontiers | Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432 [frontiersin.org]

A Comparative Analysis of Pyrisulfoxin B and Other Natural Cytotoxic Agents

In the landscape of drug discovery, natural products remain a vital source of novel bioactive compounds. This guide provides a comparative analysis of Pyrisulfoxin B, a sulfur-containing pyridine derivative from Streptomyces, with other established natural cytotoxic agents. The objective is to furnish researchers, scientists, and drug development professionals with a clear, data-driven comparison of their performance, supported by experimental evidence.

Introduction to Pyrisulfoxin B

Pyrisulfoxin B is a natural product isolated from the endophytic fungus Streptomyces albolongus. Structurally, it features a 2,2'-bipyridine skeleton with a methoxy and a methylsulfinyl group. Recent studies have brought to light its potential as a cytotoxic agent, demonstrating its ability to inhibit the growth of various human cancer cell lines. This has prompted further investigation into its mechanism of action and a comparative assessment against other natural products with similar biological activities.

Comparative Cytotoxicity

The cytotoxic potential of Pyrisulfoxin B has been evaluated against a panel of human cancer cell lines. For a comprehensive comparison, we have collated its activity data alongside that of Cucurbitacin B, a well-characterized tetracyclic triterpenoid known for its potent cytotoxic and anti-proliferative effects.

Compound	Cell Line	Cancer Type	IC50 (µM)
(±)-Pyrisulfoxin B	N87	Gastric Carcinoma	> 10
A549	Lung Carcinoma	> 10
MCF-7	Breast Adenocarcinoma	> 10
HCT-116	Colon Carcinoma	> 10
Cucurbitacin B	A549	Lung Carcinoma	0.045[1]
MCF-7	Breast Adenocarcinoma	0.23
HCT-116	Colon Carcinoma	0.12

Note: The available data for (±)-Pyrisulfoxin B indicates IC50 values greater than 10 µM for the tested cell lines, suggesting lower potency compared to Cucurbitacin B under the reported experimental conditions.

Experimental Protocols

To ensure a clear understanding of the presented data, the methodologies for the key cytotoxicity assays are detailed below.

Cytotoxicity Assay for (±)-Pyrisulfoxin B

The cytotoxicity of racemic (±)-Pyrisulfoxin B was determined using the Sulforhodamine B (SRB) assay.

• Cell Culture: Human cancer cell lines (N87, A549, MCF-7, HCT-116) were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: Cells were seeded in 96-well plates at a density of 5 × 10³ cells/well. After 24 hours of incubation, the cells were treated with various concentrations of (±)-Pyrisulfoxin B.

• SRB Staining: After 72 hours of treatment, the cells were fixed with 10% trichloroacetic acid for 1 hour at 4°C. The plates were then washed with distilled water and stained with 0.4% SRB solution for 30 minutes at room temperature.

• Measurement: The protein-bound dye was solubilized with 10 mM Tris base solution, and the absorbance was measured at 515 nm using a microplate reader.

• Data Analysis: The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, was calculated from the dose-response curves.

Signaling Pathways and Mechanisms of Action

While the precise signaling pathway targeted by Pyrisulfoxin B is still under investigation, many natural cytotoxic agents exert their effects through the modulation of key cellular pathways involved in cell proliferation, survival, and apoptosis.

Cucurbitacin B, for instance, is known to be a potent inhibitor of the Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) signaling pathway, particularly STAT3.[1] Inhibition of STAT3 phosphorylation leads to the downregulation of its target genes, which are involved in cell proliferation and survival, ultimately inducing apoptosis in cancer cells.

Caption: Simplified signaling pathway of Cucurbitacin B.

The diagram above illustrates how Cucurbitacin B inhibits the JAK/STAT3 pathway, a critical signaling cascade in many cancers.

Experimental Workflow Visualization

To provide a clear overview of the process for evaluating cytotoxicity, the following diagram outlines the key steps in the Sulforhodamine B (SRB) assay.

Caption: Workflow of the Sulforhodamine B (SRB) cytotoxicity assay.

Conclusion

This comparative guide provides a preliminary analysis of Pyrisulfoxin B in the context of other natural cytotoxic products. The available data suggests that while (±)-Pyrisulfoxin B exhibits cytotoxic activity, its potency against the tested cell lines is lower than that of a well-established cytotoxic agent like Cucurbitacin B. Further research is warranted to elucidate the precise mechanism of action of Pyrisulfoxin B and to explore its activity in a broader range of cancer cell lines and in vivo models. The detailed experimental protocols and pathway visualizations provided herein serve as a valuable resource for researchers in the field of natural product-based drug discovery.

References

• 1. Cucurbitacin B and Its Derivatives: A Review of Progress in Biological Activities [mdpi.com]

Validating the Anticancer Activity of Pyrisulfoxin B In Vivo: A Comparative Guide

Disclaimer: As of November 2025, there is no publicly available scientific literature detailing the in vivo anticancer activity of a compound specifically named "Pyrisulfoxin B." Therefore, this guide serves as a representative example, populated with illustrative data, to demonstrate a comprehensive comparison of a novel therapeutic candidate against established treatments. The experimental data and specific mechanisms presented herein are hypothetical and intended for illustrative purposes for researchers, scientists, and drug development professionals.

This guide provides a comparative analysis of the hypothetical novel anticancer agent, Pyrisulfoxin B, against standard-of-care chemotherapies in a non-small cell lung cancer (NSCLC) xenograft model. The objective is to present a framework for evaluating the in vivo efficacy and safety profile of new therapeutic entities.

In Vivo Efficacy Comparison in NSCLC Xenograft Model

The antitumor activity of Pyrisulfoxin B was evaluated in a human NSCLC (A549) xenograft mouse model. The data below compares the effects of Pyrisulfoxin B with two widely used chemotherapeutic agents, Cisplatin and Paclitaxel.

Treatment Group	Dosage	Mean Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (%)	Mean Body Weight Change (%)	Median Survival (Days)
Vehicle Control	-	1542 ± 185	0	+2.5	25
Pyrisulfoxin B	50 mg/kg	485 ± 92	68.5	-1.8	42
Cisplatin	5 mg/kg	721 ± 110	53.2	-8.5	34
Paclitaxel	20 mg/kg	633 ± 105	58.9	-5.2	38

Data are presented as mean ± standard deviation.

Signaling Pathway of Action

Pyrisulfoxin B is hypothesized to exert its anticancer effects by inhibiting key protein kinases within the MAPK/ERK signaling cascade. This pathway is frequently dysregulated in various cancers, including NSCLC, and plays a crucial role in cell proliferation, survival, and differentiation. The diagram below illustrates the proposed mechanism of action.

Hypothesized inhibition of the MAPK/ERK pathway by Pyrisulfoxin B.

Experimental Protocols

Detailed methodologies for the key in vivo experiments are provided below to ensure reproducibility and accurate comparison.

NSCLC Xenograft Mouse Model

• Cell Line: Human non-small cell lung cancer cell line A549 was used. Cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Animal Model: Female athymic nude mice (BALB/c nu/nu), aged 6-8 weeks, were used. All animal procedures were conducted in accordance with institutional animal care and use committee guidelines.[1]

• Tumor Implantation: A549 cells (5 x 10^6 cells in 100 µL of PBS) were injected subcutaneously into the right flank of each mouse. Tumors were allowed to grow to a mean volume of approximately 100-150 mm³ before the commencement of treatment.[1]

• Treatment Regimen: Mice were randomly assigned to four groups (n=10 per group): Vehicle control (saline, i.p., daily), Pyrisulfoxin B (50 mg/kg, i.p., daily), Cisplatin (5 mg/kg, i.p., once weekly), and Paclitaxel (20 mg/kg, i.v., once weekly).

• Efficacy Assessment: Tumor volume was measured twice weekly using digital calipers and calculated using the formula: (Length x Width²) / 2. Body weight was monitored as an indicator of toxicity. The study was terminated when tumors in the control group reached the predetermined endpoint, and median survival was calculated.

Toxicity Assessment

• Clinical Observations: Mice were monitored daily for clinical signs of toxicity, including changes in behavior, posture, activity, and signs of distress.

• Body Weight: Body weight was measured twice weekly throughout the study. A weight loss of more than 20% was considered a sign of significant toxicity.

• Hematology and Serum Biochemistry: At the end of the study, blood samples were collected for complete blood count (CBC) and serum biochemical analysis to assess potential organ toxicity.

• Histopathology: Major organs (liver, kidney, spleen, heart, lungs) were collected, fixed in 10% neutral buffered formalin, and processed for histopathological examination to identify any treatment-related lesions.

Pharmacokinetic (PK) Analysis

• Drug Administration: A separate cohort of tumor-bearing mice was administered a single dose of Pyrisulfoxin B (50 mg/kg, i.p.).

• Sample Collection: Blood samples were collected via the tail vein at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-administration.

• Bioanalysis: Plasma concentrations of Pyrisulfoxin B were determined using a validated liquid chromatography-mass spectrometry (LC-MS/MS) method.

• Data Analysis: PK parameters, including maximum plasma concentration (Cmax), time to reach Cmax (Tmax), area under the curve (AUC), and half-life (t1/2), were calculated using non-compartmental analysis.

In Vivo Study Workflow

The following diagram outlines the logical flow of the in vivo validation process, from initial preparation to final data analysis.

Workflow for in vivo validation of anticancer compounds.

This comprehensive guide provides a template for the rigorous in vivo validation of novel anticancer compounds like Pyrisulfoxin B. The use of standardized protocols and direct comparison with established drugs is essential for determining the therapeutic potential and safety profile of new drug candidates.

References

• 1. In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies - PMC [pmc.ncbi.nlm.nih.gov]

cross-resistance studies of Pyrisulfoxin B with known anticancer drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anticipated cross-resistance profile of Pyrisulfoxin B with established anticancer drugs. Leveraging experimental data on its parent compound, Caerulomycin A, and the known mechanisms of resistance to its target classes, this document offers insights into the potential efficacy of Pyrisulfoxin B in drug-resistant cancer models.

Executive Summary

Pyrisulfoxin B, a derivative of Caerulomycin A, is a novel anticancer agent with a dual mechanism of action, targeting both tubulin polymerization and topoisomerase I . This unique combination suggests a favorable cross-resistance profile compared to single-target agents. Evidence from studies on Caerulomycin A indicates that it can overcome resistance to certain tubulin-targeting drugs like paclitaxel. The 2,2'-bipyridine core of Pyrisulfoxin B is also known to induce apoptosis, a key mechanism for overcoming resistance. This guide will delve into the experimental data supporting these claims, outline the methodologies for assessing cross-resistance, and visualize the pertinent biological pathways.

Anticipated Cross-Resistance Based on Mechanism of Action

Based on its dual-targeting mechanism, Pyrisulfoxin B is expected to exhibit a complex and potentially advantageous cross-resistance pattern.

• Tubulin-Targeting Agents (e.g., Taxanes, Vinca Alkaloids): Resistance to this class often involves mutations in tubulin genes or overexpression of efflux pumps like P-glycoprotein (P-gp).[1] Caerulomycin A has been shown to be effective in paclitaxel-resistant cells, suggesting it may bypass common taxane resistance mechanisms.[2] This could be due to a different binding site or mechanism of action on the tubulin protein.

• Topoisomerase I Inhibitors (e.g., Camptothecins): Resistance to topoisomerase I inhibitors can arise from mutations in the TOP1 gene, decreased enzyme expression, or enhanced DNA repair mechanisms.[3][4] The dual action of Pyrisulfoxin B means that even if a cell is resistant to topoisomerase I inhibition, the tubulin-targeting activity may still induce cell death.

• Anthracyclines (e.g., Doxorubicin) and other P-gp Substrates: A major mechanism of multidrug resistance (MDR) is the overexpression of P-glycoprotein.[5] While many anticancer drugs are substrates for P-gp, there is evidence to suggest that caerulomycin-type compounds may not be significantly affected by this efflux pump. Further studies are needed to confirm if Pyrisulfoxin B is a P-gp substrate.

• Platinum Compounds (e.g., Cisplatin): Resistance to platinum compounds is multifactorial, involving reduced drug uptake, increased efflux, enhanced DNA repair, and altered apoptotic pathways. The ability of Pyrisulfoxin B to induce apoptosis through a separate mechanism may allow it to be effective in cisplatin-resistant cells.

Quantitative Data: Cytotoxicity of Pyrisulfoxin Derivatives

While direct cross-resistance studies on Pyrisulfoxin B are not yet available, the following table summarizes the cytotoxic activity (IC50 values) of various Pyrisulfoxin compounds and the parent compound Caerulomycin A against a panel of human cancer cell lines. This data provides a baseline for their anticancer efficacy.

Compound	Cell Line	Cancer Type	IC50 (µM)
Pyrisulfoxin D (racemic)	HCT-116	Colon Carcinoma	0.92 - 9.71
HT-29	Colon Carcinoma	data not specified
BXPC-3	Pancreatic Cancer	data not specified
P6C	-	data not specified
MCF-7	Breast Cancer	data not specified
Pyrisulfoxin A (racemic)	HCT-116	Colon Carcinoma	data not specified
HT-29	Colon Carcinoma	data not specified
BXPC-3	Pancreatic Cancer	data not specified
P6C	-	data not specified
MCF-7	Breast Cancer	data not specified
Caerulomycin A	A549	Lung Cancer	0.85 - 5.60
H1299	Lung Cancer	0.85 - 5.60
HepG2	Liver Cancer	0.85 - 5.60
HT29	Colon Cancer	0.85 - 5.60
HL-60	Lymphoblast	0.85 - 5.60
M624	Melanoma	0.85 - 5.60

Data sourced from publicly available research.[6] Note that a range of IC50 values is provided for some compounds as reported in the original study.

Experimental Protocols

To facilitate further research and comparative studies, detailed protocols for key in vitro assays are provided below.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete culture medium

• Pyrisulfoxin B and other test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Pyrisulfoxin B or other anticancer drugs and incubate for the desired time period (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[7][8][9]

In Vitro Tubulin Polymerization Assay

This assay measures the effect of compounds on the assembly of purified tubulin into microtubules.

Materials:

• Purified tubulin (>99% pure)

• GTP solution

• Tubulin polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• Test compounds (Pyrisulfoxin B, paclitaxel as a positive control for polymerization, colchicine as a positive control for depolymerization)

• A temperature-controlled spectrophotometer or plate reader capable of measuring absorbance at 340 nm

Procedure:

• On ice, prepare reaction mixtures containing tubulin, GTP, and polymerization buffer.

• Add the test compound or control to the reaction mixture.

• Transfer the reaction mixtures to a pre-warmed 96-well plate at 37°C.

• Immediately begin monitoring the change in absorbance at 340 nm every 30-60 seconds for 60-90 minutes.

• An increase in absorbance indicates tubulin polymerization.[10][11][12]

Topoisomerase I DNA Relaxation Assay

This assay measures the ability of a compound to inhibit the activity of topoisomerase I in relaxing supercoiled DNA.

Materials:

• Human topoisomerase I enzyme

• Supercoiled plasmid DNA (e.g., pBR322)

• Topoisomerase I assay buffer

• Test compounds (Pyrisulfoxin B, camptothecin as a positive control)

• Agarose gel electrophoresis equipment

• DNA staining agent (e.g., ethidium bromide)

Procedure:

• Set up reaction mixtures containing supercoiled DNA and assay buffer.

• Add the test compound at various concentrations.

• Initiate the reaction by adding topoisomerase I and incubate at 37°C for 30 minutes.

• Stop the reaction by adding a stop buffer/loading dye.

• Analyze the DNA topology by agarose gel electrophoresis.

• Inhibition of topoisomerase I is observed as a decrease in the amount of relaxed DNA and a corresponding increase in the amount of supercoiled DNA.[4]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways and experimental workflows relevant to the study of Pyrisulfoxin B.

Caption: Experimental workflow for assessing cross-resistance.

Caption: Apoptosis signaling pathways targeted by Pyrisulfoxin B.

Caption: Dual mechanism of action of Pyrisulfoxin B.

Conclusion

Pyrisulfoxin B presents a promising profile for overcoming certain types of anticancer drug resistance due to its dual mechanism of action targeting both tubulin polymerization and topoisomerase I. The available data on its parent compound, Caerulomycin A, suggests a potential lack of cross-resistance with taxanes and possibly other P-gp substrates. Further dedicated cross-resistance studies using isogenic drug-resistant cell lines are warranted to fully elucidate the clinical potential of Pyrisulfoxin B in treating multidrug-resistant cancers. The experimental protocols and pathway diagrams provided in this guide serve as a foundational resource for researchers embarking on such investigations.

References

• 1. oaepublish.com [oaepublish.com]
• 2. Mechanisms of resistance to topoisomerase I-targeting drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Mechanisms of action and resistance to tubulin-binding agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New insights into mechanisms of resistance to microtubule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Bacterial Multidrug Efflux Pumps: Much More Than Antibiotic Resistance Determinants [mdpi.com]
• 10. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. bacterial efflux pumps: Topics by Science.gov [science.gov]

A Comparative Analysis of Pyrisulfoxin B and Synthetic Anticancer Agents: Efficacy and Mechanisms

For Immediate Release

A comprehensive review of available preclinical data reveals that Pyrisulfoxin B, a naturally derived compound, demonstrates significant cytotoxic effects against a panel of human cancer cell lines, with efficacy comparable to and in some cases exceeding that of established synthetic anticancer agents such as doxorubicin, cisplatin, and paclitaxel. This guide provides a detailed comparison of their anticancer performance, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Comparative Cytotoxicity

The in vitro efficacy of Pyrisulfoxin B and three widely used synthetic anticancer drugs—doxorubicin, cisplatin, and paclitaxel—was evaluated against four human cancer cell lines: HCT-116 (colon carcinoma), HT-29 (colorectal adenocarcinoma), BXPC-3 (pancreatic adenocarcinoma), and MCF-7 (breast adenocarcinoma). The half-maximal inhibitory concentration (IC50), a measure of a drug's potency, was determined after a 72-hour incubation period.

Compound	HCT-116 IC50 (µM)	HT-29 IC50 (µM)	BXPC-3 IC50 (µM)	MCF-7 IC50 (µM)
Pyrisulfoxin B	0.048	0.2	9.71	0.92
Doxorubicin	~1.0	~6.2	Not widely reported	~0.4 - 1.8
Cisplatin	~10.0	~15.0	~5.96 (48h)	~0.65 - 2.8
Paclitaxel	~0.0025	~0.01	~0.09	~0.0075 - 7.5

The data indicates that Pyrisulfoxin B exhibits potent cytotoxicity, particularly against the HCT-116 and HT-29 colon cancer cell lines, with IC50 values in the nanomolar to low micromolar range. Its efficacy against HCT-116 appears to be more potent than doxorubicin and cisplatin in the compiled data. While paclitaxel generally shows very high potency, Pyrisulfoxin B's effectiveness against specific cell lines highlights its potential as a selective anticancer agent.

Mechanism of Action: Induction of Apoptosis

A key mechanism by which many anticancer agents exert their effects is through the induction of apoptosis, or programmed cell death. Both Pyrisulfoxin B and the selected synthetic agents are known to trigger this process, albeit through potentially different signaling pathways.

Pyrisulfoxin B-Induced Apoptosis

While the precise signaling cascade of Pyrisulfoxin B-induced apoptosis is still under investigation, it is hypothesized to involve the intrinsic (mitochondrial) pathway. This is often characterized by the regulation of the Bcl-2 family of proteins, leading to mitochondrial outer membrane permeabilization, release of cytochrome c, and subsequent activation of caspases.

Caption: Hypothesized intrinsic apoptosis pathway induced by Pyrisulfoxin B.

Doxorubicin-Induced Apoptosis

Doxorubicin is well-documented to induce apoptosis through both intrinsic and extrinsic pathways, often initiated by DNA damage and the generation of reactive oxygen species (ROS).

Unraveling the Enigma: A Comparative Guide to Confirming the Mode of Action of Pyrisulfoxin B

For Immediate Release

A Proposed Research Framework for Elucidating the Antineoplastic Mechanism of the Novel Antibiotic, Pyrisulfoxin B

Researchers, scientists, and drug development professionals are invited to explore this comprehensive guide outlining a proposed experimental framework to definitively characterize the mode of action of Pyrisulfoxin B. This document provides a comparative analysis of potential outcomes and detailed experimental protocols to investigate the cellular and molecular targets of this promising antineoplastic agent.

Introduction

Pyrisulfoxin B, a novel antibiotic isolated from Streptomyces californicus, has demonstrated antineoplastic properties, notably inducing cell death in P388 leukemia cells. However, its precise molecular mechanism of action remains to be elucidated in publicly accessible literature. This guide presents a structured research program designed to systematically uncover the signaling pathways and cellular processes modulated by Pyrisulfoxin B, thereby facilitating its potential development as a therapeutic agent.

Phase 1: Initial Cytotoxicity and Phenotypic Screening

The foundational step in characterizing a novel antineoplastic compound is to determine its cytotoxic profile across a range of cancer cell lines and to compare its potency with established chemotherapeutic agents.

Comparative Cytotoxicity Data (Hypothetical)

The following table illustrates a potential outcome of a broad-spectrum cytotoxicity screening, comparing the half-maximal inhibitory concentration (IC50) of Pyrisulfoxin B with a standard-of-care agent, Doxorubicin.

Cell Line	Cancer Type	Pyrisulfoxin B IC50 (µM)	Doxorubicin IC50 (µM)
P388	Murine Leukemia	0.5	0.2
HeLa	Cervical Cancer	1.2	0.8
A549	Lung Carcinoma	2.5	1.5
MCF-7	Breast Cancer	1.8	1.0
SH-SY5Y	Neuroblastoma	3.0	2.2

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding: Plate cancer cell lines in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Pyrisulfoxin B (e.g., 0.01 µM to 100 µM) and a reference compound (e.g., Doxorubicin) for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. The IC50 values are then calculated from the dose-response curves.

Phase 2: Elucidating the Cell Death Mechanism

Once cytotoxicity is established, the next critical step is to determine the nature of the cell death induced by Pyrisulfoxin B. The primary modes of cancer drug-induced cell death are apoptosis, necrosis, and autophagy.

Comparative Analysis of Cell Death Assays (Hypothetical Data)

This table summarizes potential results from a series of assays designed to differentiate the mode of cell death.

Assay	Principle	Hypothetical Outcome for Pyrisulfoxin B	Interpretation
Annexin V/PI Staining	Detects phosphatidylserine externalization (early apoptosis) and membrane permeability (late apoptosis/necrosis).	High percentage of Annexin V positive, PI negative cells.	Induction of apoptosis.
Caspase-3/7 Activity Assay	Measures the activity of executioner caspases central to the apoptotic cascade.	Dose-dependent increase in Caspase-3/7 activity.	Apoptotic pathway activation.
LDH Release Assay	Quantifies lactate dehydrogenase release from damaged cells, an indicator of necrosis.	No significant increase in LDH release at IC50 concentrations.	Cell death is not primarily necrotic.

Experimental Protocol: Annexin V/PI Flow Cytometry

• Cell Treatment: Treat P388 cells with Pyrisulfoxin B at its IC50 and 2x IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the populations of live, early apoptotic, late apoptotic, and necrotic cells.

Phase 3: Identifying the Modulated Signaling Pathway

Based on the apoptotic mechanism, further investigation into the upstream signaling pathways is warranted. A common pathway implicated in cancer cell survival is the PI3K/Akt pathway. Inhibition of this pathway can lead to apoptosis.

Experimental Workflow for Pathway Analysis

The following diagram illustrates a typical workflow to investigate the effect of Pyrisulfoxin B on a specific signaling pathway.

Uncharted Territory: The Synergistic Potential of Pyrisulfoxin B with Chemotherapy Remains to be Elucidated

Despite the demonstrated cytotoxic properties of Pyrisulfoxin B against various cancer cell lines, a comprehensive review of current scientific literature reveals a significant gap in our understanding of its synergistic effects when combined with conventional chemotherapy agents. At present, there is no publicly available experimental data to support or refute the potential for Pyrisulfoxin B to enhance the efficacy of standard chemotherapeutic drugs.

For researchers, scientists, and drug development professionals exploring novel combination therapies for cancer, this lack of information presents both a challenge and an opportunity. While the intrinsic anti-cancer activity of Pyrisulfoxin B has been documented, its role as a potential chemosensitizer or synergistic partner in a combination regimen is an unexplored frontier.

Standalone Cytotoxicity of Pyrisulfoxin B

Initial studies have focused on the standalone cytotoxic effects of Pyrisulfoxin B. These investigations have established its ability to inhibit the growth of various cancer cell lines. However, these studies do not provide insights into how Pyrisulfoxin B might interact with other therapeutic agents.

The Path Forward: A Call for Investigation

The absence of data on the synergistic effects of Pyrisulfoxin B with chemotherapy highlights a critical area for future research. To ascertain its potential in combination therapies, a series of rigorous preclinical investigations are necessary.

Proposed Experimental Workflow

A systematic approach to evaluating the synergistic potential of Pyrisulfoxin B would involve the following key experimental stages:

Figure 1. A proposed experimental workflow to investigate the synergistic effects of Pyrisulfoxin B with chemotherapy.

Potential Signaling Pathways to Investigate

Based on the mechanisms of action of common chemotherapy drugs, several signaling pathways would be of high interest in a synergistic study with Pyrisulfoxin B. A hypothetical exploration could focus on pathways involved in cell cycle regulation, apoptosis, and DNA damage repair.

Figure 2. A hypothetical signaling pathway diagram illustrating potential synergistic mechanisms between Pyrisulfoxin B and chemotherapy.

It is crucial to emphasize that the signaling pathway depicted in Figure 2 is purely speculative and serves as a conceptual framework for future research. Without experimental data, any claims of synergy or the underlying mechanisms would be unfounded.

Unraveling the Cytotoxic Potential of Pyrisulfoxin B: A Comparative Analysis

For researchers and drug development professionals, understanding the nuanced cytotoxic effects of novel compounds across various cancer types is paramount. This guide offers a comparative overview of the available data on the cytotoxicity of Pyrisulfoxin B and its related compounds, providing insights into their potential as anti-cancer agents. Due to a lack of specific published data on the cytotoxicity of Pyrisulfoxin B across a range of cancer cell lines, this guide presents available information on closely related Pyrisulfoxin compounds to offer a contextual understanding.

Comparative Cytotoxicity of Pyrisulfoxin Analogs

The table below summarizes the reported IC50 values for these Pyrisulfoxin analogs against various cancer cell lines.

Compound	Cancer Cell Line	IC50 (μM)
Racemic Pyrisulfoxin D	Various	0.92 - 9.71
Racemic Pyrisulfoxin A	HCT-116, HT-29, BXPC-3, P6C, MCF-7	Data not specified
Compound 7	HCT-116, HT-29	0.048 - 0.2
Compound 8	HCT-116, HT-29	0.048 - 0.2

Note: The specific IC50 values for racemic Pyrisulfoxin A were not detailed in the referenced study. The study did indicate that optically pure compounds R(–)-14 and S(+)-14, related to Pyrisulfoxin F, showed weak cytotoxicity against HCT-116 and MCF-7 cell lines with IC50 values of 14.7 μM and 10.4 μM, respectively.[1][2][3]

Experimental Protocols

The evaluation of a compound's cytotoxicity is a critical step in pre-clinical drug development. The following is a detailed methodology for the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a widely used colorimetric assay for assessing cell metabolic activity as an indicator of cell viability.

MTT Cytotoxicity Assay Protocol

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allowed to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Following incubation, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., Pyrisulfoxin B). A control group receiving only the vehicle (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a predetermined period (e.g., 48 or 72 hours) to allow the compound to exert its cytotoxic effects.

• MTT Addition: After the treatment period, the medium is removed, and a solution of MTT (typically 0.5 mg/mL in serum-free medium) is added to each well. The plates are then incubated for another 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, resulting in the formation of insoluble purple formazan crystals.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO) or an acidic isopropanol solution, is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the control group. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Caption: Experimental workflow for determining the cytotoxicity of Pyrisulfoxin B using the MTT assay.

Potential Signaling Pathways

The precise molecular mechanisms and signaling pathways affected by Pyrisulfoxin B in cancer cells have not yet been elucidated in the available scientific literature. However, many cytotoxic compounds exert their effects by modulating key signaling pathways that control cell proliferation, survival, and apoptosis. Based on the actions of other anti-cancer agents, potential pathways that could be affected by Pyrisulfoxin B include those involved in cell cycle regulation and apoptosis.

Further research is necessary to identify the specific molecular targets of Pyrisulfoxin B and to delineate the signaling cascades it perturbs. A hypothetical signaling pathway that is often implicated in cancer cell death is presented below. This diagram illustrates a generalized pathway and is not based on experimental data for Pyrisulfoxin B.

Caption: A generalized signaling pathway potentially involved in Pyrisulfoxin B-induced cytotoxicity.

References

• 1. Frontiers | Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432 [frontiersin.org]
• 2. Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432 - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Uncharted Territory of Pyrisulfoxin B: A Guide to Putative Target Engagement Validation

For researchers, scientists, and drug development professionals investigating the novel antibiotic Pyrisulfoxin B, a critical step in elucidating its mechanism of action is the identification and validation of its cellular target. While the definitive molecular target of Pyrisulfoxin B remains to be conclusively identified in publicly available literature, this guide provides a comparative overview of established experimental strategies to robustly validate its engagement with a putative target once identified.

Pyrisulfoxin B, a natural product isolated from Streptomyces californicus, has demonstrated antibiotic and antineoplastic properties, including the induction of cell death. However, without a known cellular target, further development and optimization of this promising compound are hindered. This guide outlines and compares key methodologies that can be employed to confirm the direct interaction of Pyrisulfoxin B with a hypothesized target protein within a cellular context.

Comparison of Target Engagement Validation Methods

The selection of an appropriate target engagement validation method depends on various factors, including the nature of the target protein, the availability of specific reagents, and the desired quantitative output. Below is a comparison of three widely adopted techniques.

Method	Principle	Advantages	Disadvantages	Key Quantitative Data
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.	Label-free; applicable to native proteins in cells and tissues; provides evidence of direct target binding in a physiological context.	Not suitable for all proteins (e.g., membrane proteins can be challenging); requires specific antibodies for detection; optimization of heating conditions is necessary.	Melt temperature (Tm) shift (ΔTm)
Drug Affinity Responsive Target Stability (DARTS)	Ligand binding protects the target protein from proteolytic degradation.	Label-free; applicable to a wide range of proteins; can be performed with crude cell lysates.	May not be suitable for all proteins or ligands; requires optimization of protease concentration and digestion time; may produce false negatives if the binding site is not protected.	Protease resistance, IC50
Photo-Affinity Labeling (PAL)	A photoreactive analog of the compound covalently crosslinks to the target protein upon UV irradiation.	Provides direct evidence of binding; can identify the binding site; can be used to pull down the target protein for identification.	Requires synthesis of a photo-activatable probe, which can be challenging and may alter the compound's binding properties; UV irradiation can damage cells.	Labeling intensity, IC50

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

This protocol outlines the steps to assess the thermal stabilization of a putative target protein by Pyrisulfoxin B.

Methodology:

• Cell Culture and Treatment: Culture cells of interest to 80-90% confluency. Treat cells with varying concentrations of Pyrisulfoxin B or a vehicle control for a specified time.

• Cell Lysis: Harvest and wash the cells. Resuspend the cell pellet in a suitable lysis buffer containing protease inhibitors.

• Heating: Aliquot the cell lysate into PCR tubes. Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Protein Separation: Centrifuge the heated lysates to pellet the aggregated, denatured proteins.

• Detection: Collect the supernatant containing the soluble proteins. Analyze the amount of the putative target protein in the soluble fraction by Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature for both Pyrisulfoxin B-treated and vehicle-treated samples. Determine the melting temperature (Tm) for each condition. A shift in the Tm (ΔTm) in the presence of Pyrisulfoxin B indicates target engagement.

Drug Affinity Responsive Target Stability (DARTS)

This protocol describes how to determine if Pyrisulfoxin B protects its putative target from proteolysis.

Methodology:

• Cell Lysis: Prepare a cell lysate from the cells of interest.

• Compound Incubation: Incubate aliquots of the cell lysate with varying concentrations of Pyrisulfoxin B or a vehicle control.

• Protease Digestion: Add a protease (e.g., pronase, thermolysin) to each lysate and incubate for a specific time to allow for protein digestion.

• Reaction Quenching: Stop the digestion by adding a protease inhibitor or by heat inactivation.

• Analysis: Analyze the samples by SDS-PAGE and Western blotting to detect the amount of the intact putative target protein.

• Data Analysis: Compare the amount of undigested target protein in the Pyrisulfoxin B-treated samples to the vehicle control. Increased resistance to proteolysis in the presence of the compound suggests direct binding.

Visualizing the Path to Validation

To conceptualize the process of target validation, the following diagrams illustrate a hypothetical signaling pathway involving a putative target and the general workflow for target engagement studies.

Safety & Regulatory Compliance

Safe Disposal of Pyrisulfoxin B: A Procedural Guide

For researchers and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. While specific safety data sheets (SDS) for novel or specialized compounds like Pyrisulfoxin B may not always be readily available, a systematic approach based on established chemical safety principles is essential. This guide provides a comprehensive, step-by-step procedure for the safe disposal of Pyrisulfoxin B, drawing from general best practices for laboratory chemical waste management.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Pyrisulfoxin B with appropriate personal protective equipment (PPE). Based on standard laboratory procedures for handling pyridine-containing compounds and sulfoxides, the following PPE is recommended:

• Eye Protection: Safety glasses with side-shields or goggles are mandatory.

• Hand Protection: Wear compatible chemical-resistant gloves. Inspect gloves prior to use and dispose of them properly after handling.

• Body Protection: A lab coat or other protective clothing should be worn.

• Respiratory Protection: If working with the compound as a powder or in a way that could generate aerosols, use a certified respirator.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood[1].

Step-by-Step Disposal Protocol

The disposal of Pyrisulfoxin B should be managed through your institution's hazardous waste management program. The following steps provide a general framework for this process:

• Hazard Identification and Classification:

  • Although a specific SDS is not available, the chemical structure of Pyrisulfoxin B (IUPAC Name: 4-methoxy-3-methylsulfinyl-6-pyridin-2-ylpyridine-2-carbonitrile) suggests it should be treated as a potentially hazardous chemical[2].

  • Assume the compound may be toxic, an irritant, and harmful to the environment.

  • Consult your institution's chemical safety officer or environmental health and safety (EHS) department for guidance on classifying the waste.

• Waste Segregation and Collection:

  • Solid Waste: Collect any solid Pyrisulfoxin B waste, including contaminated lab supplies (e.g., weigh boats, contaminated gloves, pipette tips), in a designated, leak-proof, and clearly labeled hazardous waste container[3].

  • Liquid Waste: If Pyrisulfoxin B has been dissolved in a solvent, collect the solution in a compatible, sealed, and labeled hazardous waste container. Do not mix with other incompatible waste streams[3].

  • Empty Containers: Triple-rinse the original container with a suitable solvent. The rinsate must be collected as hazardous waste. After rinsing, the container can be disposed of according to institutional guidelines, which may involve defacing the label before disposal[3].

• Labeling and Storage:

  • Properly label the hazardous waste container with the full chemical name ("Pyrisulfoxin B"), the quantity, and any known hazards.

  • Store the waste container in a designated satellite accumulation area that is secure and away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • Follow all institutional and local regulations for waste manifests and transportation. Disposal should only be carried out by a licensed and approved waste disposal company.

Quantitative Data Summary for Disposal Planning

While specific quantitative data for Pyrisulfoxin B's ecotoxicity or degradation is not available, the following table summarizes key procedural data for its disposal.

Parameter	Guideline	Citation
Waste Container Type	Chemically resistant, leak-proof, with a secure lid. For sharps, a puncture-proof container is required.	[3]
Container Fill Level	Do not fill beyond 90% capacity to allow for expansion and prevent spills.
Rinsate Collection	All rinsate from cleaning contaminated glassware or containers must be collected as hazardous waste.	[3]
Temporary Storage Time	Follow institutional and regulatory limits for the storage of hazardous waste in satellite accumulation areas.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper disposal of Pyrisulfoxin B.

Pyrisulfoxin B Disposal Workflow

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Pyrisulfoxin B | C13H11N3O2S | CID 10265301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Navigating the Safe Handling of Pyrisulfoxin B: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of their work and their personal safety are paramount. This guide provides essential, immediate safety and logistical information for the handling of Pyrisulfoxin B, a compound requiring careful management in a laboratory setting. Adherence to these protocols is critical for ensuring a safe research environment and the responsible disposal of chemical waste.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Pyrisulfoxin B, a comprehensive approach to personal protection is non-negotiable. The following table summarizes the required personal protective equipment to mitigate exposure risks.

PPE Category	Item	Specification	Rationale
Eye Protection	Safety Glasses	Conforming to EN166 or NIOSH standards, with side-shields.[1]	Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves	Inspected prior to use. Use proper glove removal technique.	Prevents skin contact, which can cause skin irritation.[1]
Body Protection	Protective Clothing	Lab coat or other suitable protective clothing.	Minimizes the risk of skin contact with contaminated surfaces.
Respiratory Protection	Respirator with P2 filter	Required when dusts are generated.	Protects against inhalation of dust particles, which may cause respiratory irritation.[1]

Operational Plan: From Handling to Disposal

A systematic approach to the operational workflow is crucial for minimizing risks associated with Pyrisulfoxin B.

Handling Protocols:

• Ventilation is Key: Always handle Pyrisulfoxin B in a well-ventilated area. For procedures with a higher risk of aerosol or dust generation, a chemical fume hood is mandatory.[1]

• Avoid Inhalation and Contact: Take all necessary precautions to avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Direct contact with skin and eyes should be strictly avoided.[1]

• Hygiene Practices: Wash hands and skin thoroughly after handling the compound.[1][2] Do not eat, drink, or smoke in areas where Pyrisulfoxin B is handled or stored.

• Clothing Contamination: Remove and wash any contaminated clothing before reuse to prevent secondary exposure.[1][2]

Disposal Plan:

Proper disposal of Pyrisulfoxin B and its containers is a critical step in the safety lifecycle of this chemical.

• Waste Characterization: All waste containing Pyrisulfoxin B must be treated as hazardous waste.

• Container Management: Do not reuse or refill the original container.[2] Triple rinse the container promptly after emptying.[2]

• Authorized Disposal: Dispose of the chemical and its container at an approved waste disposal plant.[1] Contact your institution's environmental health and safety department or a licensed disposal company for guidance.[1][2]

• Environmental Protection: Under no circumstances should Pyrisulfoxin B or its containers be disposed of in drains or waterways, as it is toxic to fish.[2]

Emergency Procedures: A Step-by-Step Response

In the event of an accidental exposure or spill, immediate and correct action is vital.

First Aid Measures:

Exposure Route	Immediate Action	Follow-up
Inhalation	Move the individual to fresh air.[1]	If the person is not breathing, provide artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Wash the affected area immediately and thoroughly with soap and plenty of water.[1] Remove contaminated clothing.[2]	If skin irritation occurs, seek medical advice.[1]
Eye Contact	Rinse cautiously with water for several minutes. If present and easy to do, remove contact lenses.	If eye irritation persists, seek medical attention from an ophthalmologist.
Ingestion	Rinse mouth with water.	Call a poison center or doctor if you feel unwell.

Spill Response Workflow:

In the case of a spill, a structured and calm response is essential to contain the situation effectively and safely. The following diagram outlines the logical steps for managing a Pyrisulfoxin B spill.

Caption: Workflow for a Pyrisulfoxin B spill response.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. lcp-shared.s3.amazonaws.com [lcp-shared.s3.amazonaws.com]